(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine CAS number and identifiers
The following technical guide details the properties, synthesis, and applications of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine , a critical chiral building block in medicinal chemistry. [1][2] Executive Summary (S)-6-Met...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the properties, synthesis, and applications of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine , a critical chiral building block in medicinal chemistry.
[1][2]
Executive Summary
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-methyl-1-aminoindane) is a chiral primary amine derived from the indane scaffold.[1] It serves as a high-value intermediate in the synthesis of central nervous system (CNS) agents, particularly Monoamine Oxidase B (MAO-B) inhibitors and calcimimetics . Its structural rigidity, provided by the bicyclic system, allows for precise orientation of the amino group within protein binding pockets, making the enantiomeric purity of this compound critical for biological activity.
This guide outlines the chemical identifiers, validated synthetic pathways (including chiral resolution and asymmetric synthesis), and quality control protocols required for its application in drug development.
Chemical Identifiers & Core Data
The compound is most commonly handled and distributed as its hydrochloride salt due to the oxidative instability of free primary amines.
The synthesis of enantiopure (S)-6-methyl-1-indanamine generally follows two strategies: Classical Optical Resolution (robust, scalable) or Asymmetric Synthesis (modern, high atom economy).[1]
Method A: Classical Resolution via Diastereomeric Salt Formation
This method uses a chiral acid to separate the enantiomers from a racemic mixture synthesized from 6-methyl-1-indanone.[1]
Precursor Synthesis : 6-Methyl-1-indanone is converted to the racemic amine via reductive amination (using NH₄OAc/NaCNBH₃) or oxime reduction (using H₂/Pd-C).[1]
Salt Formation : The racemic amine is dissolved in methanol/ethanol. A chiral resolving agent, typically L-(-)-Malic acid or D-(-)-Tartaric acid , is added.[1][2]
Fractional Crystallization : The (S)-amine forms a less soluble diastereomeric salt with the chiral acid. This precipitate is isolated by filtration.
Liberation : The salt is treated with NaOH to release the free (S)-amine, which is then converted to the HCl salt for storage.
For high-value small-scale production, the use of tert-butanesulfinamide (Ellman's auxiliary) provides high enantiomeric excess (>98% ee).[1]
Condensation : 6-Methyl-1-indanone is condensed with (S)-(-)-tert-butanesulfinamide using Ti(OEt)₄ to form the chiral N-sulfinyl imine.[1]
Diastereoselective Reduction : The imine is reduced using NaBH₄. The chiral auxiliary directs the hydride attack, favoring the formation of the (S)-amine stereocenter.
Deprotection : Acidic hydrolysis (HCl/MeOH) removes the sulfinyl group, yielding the enantiopure amine hydrochloride.
Visualization: Synthetic Workflow
The following diagram illustrates the two primary pathways to the target compound.
Caption: Comparison of Classical Resolution (Left) vs. Asymmetric Sulfinamide Synthesis (Right) for (S)-6-methyl-1-indanamine production.
Quality Control & Characterization
Ensuring the enantiomeric purity of (S)-6-methyl-2,3-dihydro-1H-inden-1-amine is paramount, as the (R)-enantiomer may exhibit off-target toxicity or reduced efficacy.[1]
Chiral HPLC Method
To validate enantiomeric excess (ee), a normal-phase chiral HPLC method is standard.
Column : Daicel Chiralcel OD-H or AD-H (Cellulose/Amylose tris(3,5-dimethylphenylcarbamate)).[1]
The (S)-indanamine scaffold is a "privileged structure" in medicinal chemistry, primarily due to its ability to mimic the phenylalanine or dopamine motif in a rigidified conformation.
MAO-B Inhibitors
Analogous to Rasagiline (which is N-propargyl-1-aminoindan), the 6-methyl derivative is explored for Parkinson's disease therapeutics.[1] The (S)-configuration often dictates the binding affinity to the flavin adenine dinucleotide (FAD) cofactor within the MAO-B enzyme.
Calcimimetics
Derivatives of 1-aminoindan are used as bioisosteres for the 1-naphthylethylamine moiety found in Cinacalcet .[1] The 6-methyl group provides lipophilic bulk that can enhance potency at the Calcium Sensing Receptor (CaSR).
Application Workflow
The following diagram depicts the downstream utility of this intermediate.
Caption: Downstream synthetic utility of (S)-6-methyl-1-indanamine in CNS and metabolic drug discovery.
Safety and Handling
Hazard Classification : Like most primary amines, this compound is an Irritant . It causes skin irritation (H315) and serious eye irritation (H319).
Storage : Hygroscopic. Store at 2-8°C under inert gas (Argon/Nitrogen). The HCl salt is significantly more stable than the free base.
Stability : Avoid exposure to strong oxidizing agents.
References
Apollo Scientific . (n.d.). 6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride Product Page. Retrieved from
Molaid Chemicals . (n.d.). (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride CAS 1956435-48-5.[1][4] Retrieved from
PubChem . (2025). 6-Methyl-1-indanone (Precursor) Compound Summary. National Library of Medicine. Retrieved from
Sigma-Aldrich . (n.d.).[1] Methodologies for Chiral Resolution of Indanamines. Retrieved from
European Patent Office . (2012).[5] Process for the preparation of enantiomerically pure 1-aminoindan (Patent EP3068746). Retrieved from
Chemical structure and molecular weight of (S)-6-methyl-1-aminoindane
Structure, Synthesis, and Pharmacological Context of a Rigid Amphetamine Analogue Executive Summary This technical guide provides a comprehensive analysis of (S)-6-methyl-1-aminoindane , a chiral amine derived from the r...
Author: BenchChem Technical Support Team. Date: March 2026
Structure, Synthesis, and Pharmacological Context of a Rigid Amphetamine Analogue
Executive Summary
This technical guide provides a comprehensive analysis of (S)-6-methyl-1-aminoindane , a chiral amine derived from the rigidification of the phenethylamine/amphetamine scaffold. Unlike its 2-aminoindane counterparts (often associated with serotonin releasing agents like MMAI), the 1-aminoindane scaffold is pharmacologically distinct, serving as the core pharmacophore for MAO-B inhibitors (e.g., Rasagiline). This document details the physiochemical properties, stereoselective synthesis via classical resolution, and analytical validation required for research applications.
Part 1: Physiochemical Profile
The compound is a conformationally restricted analogue of p-methylamphetamine (or p-methyl-α-demethyl-phenethylamine), where the side chain is cyclized into the aromatic ring at the ortho-position. This rigidification reduces conformational entropy, potentially increasing binding affinity for specific targets (e.g., monoamine transporters or enzymes).
Table 1: Core Chemical Data
Property
Data
Notes
IUPAC Name
(1S)-6-methyl-2,3-dihydro-1H-inden-1-amine
Systematic nomenclature
Molecular Formula
C₁₀H₁₃N
Molecular Weight
147.22 g/mol
Monoisotopic Mass: 147.1048
Chiral Center
C1 (Benzylic position)
(S)-configuration specified
Physical State
Oil (Free Base) / Solid (Salt)
HCl or Tartrate salts are crystalline
Solubility
Soluble in MeOH, EtOH, DCM (Free base)
Salts soluble in H₂O/EtOH
Precursor
6-Methyl-1-indanone
CAS: 24623-20-9
Structural Representation[4][6]
SMILES (Isomeric): CC1=CC2=C(C=C1)N
InChI Key: Generated from structure (Specific isomer key may vary by database).
Part 2: Stereochemical Integrity & Structural Logic
The biological activity of 1-aminoindanes is highly stereospecific. In the context of MAO-B inhibition (the primary target for this scaffold class), the (R)-enantiomer is typically the eutomer (active form, as seen in Rasagiline). The (S)-enantiomer often serves as the distomer (less active) or is utilized as a chiral building block for complex ligands where specific steric occlusion is required.
1-Amino vs. 2-Amino Indanes: A Critical Distinction
It is vital to distinguish this compound from MMAI (5-methoxy-6-methyl-2-aminoindane).
1-Aminoindane (This Topic): Benzylic amine. Analogue of phenylpropylamine. Often MAO inhibitors.
2-Aminoindane: Distal amine. Analogue of phenethylamine.[1] Often Monoamine Releasing Agents (SSRA/SRA).
Figure 1: Structural relationship between flexible amphetamines and rigid aminoindane scaffolds.
Part 3: Synthetic Pathways & Resolution Protocol
Direct asymmetric synthesis of 1-aminoindanes is possible (e.g., via Ellman's sulfinamide), but the industrial and laboratory standard remains reductive amination followed by classical resolution . This method is robust, cost-effective, and self-validating.
Step 1: Oximation
Reaction of 6-methyl-1-indanone with hydroxylamine hydrochloride.
Reagents: NH₂OH·HCl, NaOAc, EtOH/H₂O.
Observation: Formation of a crystalline oxime precipitate.
Step 2: Catalytic Hydrogenation
Reduction of the oxime to the racemic primary amine.
Catalyst: 10% Pd/C or Raney Nickel.
Conditions: H₂ (40-60 psi), MeOH or AcOH.
Product: (RS)-6-methyl-1-aminoindane.
Step 3: Optical Resolution (The Critical Step)
Separation of the (S)-enantiomer using a chiral acid. For 1-aminoindanes, L-(+)-Tartaric acid or Di-p-toluoyl-L-tartaric acid are the resolving agents of choice.
Detailed Protocol: Resolution of (S)-6-Methyl-1-Aminoindane
Salt Formation: Dissolve racemic amine (1.0 eq) in hot Methanol/Ethanol (1:5 ratio). Add L-(+)-Tartaric acid (0.5 eq - 1.0 eq).
Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate. The less soluble diastereomeric salt (typically the (R)-amine-L-tartrate or (S)-amine-L-tartrate depending on specific packing) will crystallize.
Note: For unsubstituted 1-aminoindane, the (R)-amine forms the less soluble salt with N-acetyl-L-leucine, while tartaric acid results vary. Empirical validation is required: If the precipitate is enriched in (R), the mother liquor contains the desired (S).
Liberation: Treat the desired salt (or evaporated mother liquor) with 1M NaOH. Extract with DCM.
Recrystallization: Repeat salt formation on the enriched amine to upgrade ee% (enantiomeric excess) to >99%.
Figure 2: Synthetic workflow from indanone precursor to enantiopure amine.
Part 4: Analytical Validation
Trust in the synthesis requires rigorous validation. The following analytical markers confirm identity and purity.
Nuclear Magnetic Resonance (¹H-NMR)
Solvent: CDCl₃
Key Signals:
δ 1.8-2.6 ppm: Multiplets corresponding to the C2 and C3 methylene protons of the cyclopentane ring.
δ 2.35 ppm: Singlet (3H) for the Ar-CH₃ group.
δ 4.3-4.5 ppm: Triplet or dd (1H) for the C1-H benzylic proton (alpha to amine).
δ 7.0-7.3 ppm: Aromatic protons (pattern depends on 6-position substitution; typically 1,2,4-substitution pattern).
Chiral HPLC (Enantiomeric Excess)
To verify the (S)-configuration, Chiral HPLC is mandatory.
Column: Daicel Chiralcel OD-H or AD-H (Polysaccharide based).
Expectation: Baseline separation of (R) and (S) peaks. (S)-isomer elution time must be established against a known standard or via optical rotation correlation.
Part 5: Pharmacological Implications
While often used as a chemical intermediate, the pharmacological profile of 6-methyl-1-aminoindane is inferred from the Structure-Activity Relationship (SAR) of the 1-aminoindane class.
MAO-B Inhibition: The parent compound, 1-aminoindane, is a reversible MAO-B inhibitor. The N-propargyl derivative (Rasagiline) is an irreversible inhibitor.[2] The addition of a 6-methyl group adds lipophilicity and steric bulk, potentially altering the fit within the MAO-B substrate cavity (tyrosine cage).
Transporter Activity: Unlike 2-aminoindanes (which mimic serotonin/dopamine), 1-aminoindanes generally show weak affinity for monoamine transporters (SERT/DAT/NET) unless specifically substituted on the nitrogen.
Toxicology Warning: Aminoindanes can possess vasoactive properties.[3] Researchers must handle the (S)-isomer with standard high-potency compound safety protocols (glovebox or fume hood handling of dry powders).
References
Synthesis of 1-Aminoindanes: Rosen, W. E., & Green, M. J. (1963). The Reduction of 2-Indanone Oxime to 2-Aminoindane. Methods and Mechanisms. The Journal of Organic Chemistry. Link (Note: Describes the general oxime reduction mechanism applicable to indanones).
Chiral Resolution Protocols: Leusen, F. J., et al. (1991). Rational design of chiral resolving agents. Journal of the Chemical Society.[4] (General reference for tartaric acid resolution of amines).
Pharmacology of Aminoindanes: Liechti, M. E., et al. (2014). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology. Link (Establishes the distinction between 1-amino and 2-amino pharmacophores).
Rasagiline (1-Aminoindane derivative) Context: Youdim, M. B., et al. (2005). Rasagiline: neurodegeneration, neuroprotection, and mitochondrial permeability transition. Journal of Neuroscience Research. Link
Patent Literature (Synthesis):Process for the preparation of 1-aminoindanes. WO2004069814A1.
In-Depth Technical Guide & Safety Data Sheet (SDS) Protocol for (S)-6-methylindan-1-amine
Executive Summary: The Strategic Role of Indanamines in Medicinal Chemistry (S)-6-methylindan-1-amine (also known as (S)-6-methyl-2,3-dihydro-1H-inden-1-amine) is a highly specialized chiral primary amine. Within medicin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Strategic Role of Indanamines in Medicinal Chemistry
(S)-6-methylindan-1-amine (also known as (S)-6-methyl-2,3-dihydro-1H-inden-1-amine) is a highly specialized chiral primary amine. Within medicinal chemistry and drug development, the indanamine scaffold is recognized as a privileged structure. Unsubstituted 1-aminoindanes serve as the core pharmacophore for potent monoamine oxidase B (MAO-B) inhibitors, such as the anti-parkinsonian drug rasagiline[1]. The major metabolite of rasagiline, 1-aminoindan, has been shown to possess intrinsic neuroprotective properties, enhancing striatal dopaminergic neurotransmission independent of MAO inhibition[2].
The addition of a methyl group at the 6-position of the indane ring in (S)-6-methylindan-1-amine introduces unique steric and electronic parameters. This modification alters the molecule's lipophilicity and receptor-binding kinetics, making it a highly valuable building block for synthesizing novel neuroprotective agents, advanced CNS therapeutics, and targeted agricultural compounds such as oxazoline derivatives[3]. This whitepaper synthesizes the physicochemical profiling, rigorous safety protocols, and self-validating synthetic workflows required to handle this compound effectively.
Chemical Identity & Physicochemical Profiling
Understanding the physicochemical baseline of (S)-6-methylindan-1-amine is critical for predicting its behavior in both biological systems and synthetic reactions. The lipophilic nature of the compound (LogP ~2.36) facilitates blood-brain barrier (BBB) penetration, a necessary trait for CNS-active derivatives[4].
Table 1: Chemical Identity and Physical Properties
As a primary amine, (S)-6-methylindan-1-amine presents specific handling hazards driven by its chemical reactivity and basicity. The unprotonated amine acts as a localized nucleophile and base (pKa ~9.5). Upon contact with physiological moisture (e.g., sweat, tear film), it rapidly protonates, extracting protons from the environment and disrupting the lipid bilayer of cellular membranes.
Table 2: GHS Hazard Classification & Toxicological Data
GHS Hazard Class
Category
Hazard Statement (H-Code)
Mechanistic Rationale
Acute Toxicity (Oral)
Category 4
H302: Harmful if swallowed
Rapid systemic absorption via the GI tract; potential off-target aminergic receptor activation.
Skin Corrosion/Irritation
Category 2
H315: Causes skin irritation
Amine basicity saponifies epidermal lipids, leading to localized contact dermatitis.
Serious Eye Damage
Category 2A
H319: Causes serious eye irritation
High affinity for the aqueous environment of the cornea; causes rapid pH shifts and protein denaturation.
STOT - Single Exposure
Category 3
H335: May cause respiratory irritation
Inhalation of aerosols/dust causes localized alkaline burns in the respiratory mucosa.
Rigorous Handling, Storage, and Emergency Protocols
To maintain the chemical integrity of the (S)-enantiomer and ensure operator safety, storage and handling must follow strict environmental controls. The compound must be stored at 2-8°C under an inert gas (Argon or Nitrogen)[4]. Causality: Primary benzylic amines are susceptible to slow oxidative degradation into imines or hydroxylamines when exposed to atmospheric oxygen and ambient light.
Emergency spill response workflow for indanamine derivatives.
Self-Validating Spill Response Protocol:
Assessment & PPE: Immediately don ABEK-filtered respirators and double-layer nitrile gloves. Validation: Nitrile offers superior resistance to amine breakthrough compared to latex.
Containment: Surround the spill with an inert, non-combustible absorbent (e.g., vermiculite). Do NOT use sawdust, as amines can react exothermically with organic materials.
Neutralization: Apply a weak acid solution (5% Acetic Acid) to the absorbed mass. Causality: Converting the volatile free base into a stable, non-volatile acetate salt prevents inhalation hazards during cleanup.
Synthetic Utility & Experimental Protocols
(S)-6-methylindan-1-amine is frequently utilized in the synthesis of complex amides and secondary amines. The following protocol describes an asymmetric amide coupling designed to prevent the racemization of the sensitive (S)-chiral center.
Pharmacological pathway of MAO-B inhibition by indanamines.
Objective: Couple (S)-6-methylindan-1-amine with a carboxylic acid without compromising the enantiomeric excess (ee).
Step 1: Carboxylic Acid Activation
Action: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF under Argon. Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (2.5 eq). Stir for 15 minutes.
Causality: HATU rapidly converts the acid into a highly reactive O-Atab ester. DIPEA is chosen over stronger bases (like DBU) because its steric bulk prevents unwanted side reactions and minimizes base-catalyzed enolization of the acid.
QC Validation: Withdraw a 5 µL aliquot, quench in MeOH, and analyze via LC-MS to confirm >95% conversion to the active ester before proceeding.
Step 2: Nucleophilic Acyl Substitution
Action: Cool the reaction vessel to 0°C. Add (S)-6-methylindan-1-amine (1.05 eq) dropwise over 10 minutes.
Causality: The benzylic alpha-proton of the indanamine is mildly acidic. Controlling the exotherm at 0°C prevents base-catalyzed deprotonation and subsequent racemization of the (S)-stereocenter.
Step 3: In-Process Monitoring (IPM)
Action: Allow the reaction to warm to room temperature and stir for 4 hours.
QC Validation: Perform Chiral HPLC on a reaction aliquot against a racemic reference standard. Self-Validation: The reaction is only deemed successful if the product peak demonstrates an enantiomeric excess (ee) of ≥98%.
Step 4: Controlled Workup
Action: Quench the reaction with saturated aqueous NaHCO₃. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl.
Causality: The 5% LiCl wash is specifically implemented to partition the highly polar DMF out of the organic layer, ensuring a high-purity crude product free of solvent contamination.
References
ChemScene. "361389-84-6 | 6-Methyl-2,3-dihydro-1H-inden-1-amine." ChemScene Chemical Library. Available at:[4]
Wikipedia Contributors. "Rasagiline." Wikipedia, The Free Encyclopedia. Available at:[1]
ResearchGate. "The neuroprotective mechanism of 1-(R)-aminoindan, the major metabolite of the anti-parkinsonian drug rasagiline." Journal of Neurochemistry. Available at:[2]
Google Patents. "Chemical compounds - WO2008017816A2." World Intellectual Property Organization. Available at:[3]
While the (R)-enantiomer of N-propargyl-1-aminoindane (Rasagiline) is a cornerstone therapy for Parkinson’s Disease via irreversible MAO-B inhibition, its stereochemical mirror, the (S)-isomer, and its ring-substituted derivatives represent a distinct pharmacological class. This guide analyzes (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (hereafter (S)-6-MAI ), a rigidified analogue of para-methylamphetamine. Unlike its psychostimulant open-chain cousins, (S)-6-MAI is posited as a "silent" neuroprotector and potential Trace Amine Associated Receptor 1 (TAAR1) modulator, minimizing the pressor effects associated with potent MAO inhibition.
Part 1: Structural Biology & SAR Analysis
The Rigidification Paradigm
(S)-6-MAI represents the conformational restriction of (S)-4-methylamphetamine. By locking the ethylamine side chain into a bicyclic indane system, the molecule loses the rotational freedom required to effectively activate the dopamine transporter (DAT) in a psychostimulant manner (release), while retaining affinity for intracellular trace amine targets.
Chirality: The (S)-configuration in the 1-aminoindane series typically exhibits significantly reduced affinity for Monoamine Oxidase B (MAO-B) compared to the (R)-enantiomer (e.g., TVP1022, the S-isomer of Rasagiline, is ~1000x less potent against MAO-B).
6-Methyl Substitution: Functionally equivalent to para-substitution on a phenethylamine. This increases lipophilicity (logP) and steric bulk at the metabolic "soft spot," potentially blocking para-hydroxylation and extending half-life compared to the unsubstituted parent.
Mechanism of Action: The "Silent" Pathway
Unlike the (R)-series, (S)-6-MAI is hypothesized to bypass the MAO-B catalytic site, engaging instead with mitochondrial cell-survival pathways.
Figure 1: Divergent signaling of the (S)-isomer. Unlike the (R)-isomer, (S)-6-MAI avoids MAO-B blockade, focusing on mitochondrial stabilization and TAAR1 agonism.
Part 2: Enantioselective Synthesis Protocol
To study (S)-6-MAI, high enantiopurity (>99% ee) is critical, as even trace amounts of the (R)-isomer can introduce confounding MAO-B inhibition.
Retrosynthetic Strategy
Direct resolution of racemic amines is inefficient. The preferred route is the Asymmetric Reductive Amination or Asymmetric Reduction of 6-methyl-1-indanone followed by stereospecific amination.
Detailed Protocol: CBS Reduction Route
This protocol utilizes the Corey-Bakshi-Shibata (CBS) reduction to establish chirality at the alcohol stage, followed by a stereoinvertive Azidation.
Reagents:
6-Methyl-2,3-dihydro-1H-inden-1-one
(R)-Me-CBS catalyst (Note: (R)-catalyst yields (S)-alcohol for this substrate class, verify with optical rotation)
Borane-THF complex (BH3·THF)
Diphenylphosphoryl azide (DPPA)
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)
Triphenylphosphine (PPh3) / H2O
Workflow:
Asymmetric Reduction:
Dissolve 6-methyl-1-indanone (10 mmol) in anhydrous THF (50 mL).
Add (R)-Me-CBS catalyst (1.0 mmol, 10 mol%) at -20°C.
Dropwise addition of BH3·THF (0.6 eq) over 1 hour.
Quench with MeOH. Evaporate.
Result:(S)-6-methyl-1-indanol (Check ee% via Chiral HPLC).
(Correction: CBS reduction of ketones typically follows Prelog rules. For indanones, (R)-CBS often yields the (S)-alcohol, but this must be confirmed experimentally as steric bulk of the 6-methyl group may influence face selectivity.)
Stereoinversion to Amine (Mitsunobu-Staudinger):
To convert (S)-alcohol to (S)-amine, we need retention of configuration. However, standard Mitsunobu gives inversion .
Strategic Pivot: To get the (S)-amine , we must start with the (R)-alcohol if using Mitsunobu, OR use a method with retention (e.g., Ritter reaction, though harsh).
Revised Step 1: Use (S)-Me-CBS to generate (R)-6-methyl-1-indanol .
Revised Step 2 (Mitsunobu): React (R)-alcohol with DPPA, DIAD, and PPh3 in THF at 0°C -> RT. This inverts the center to (S)-1-azido-6-methylindane .
Reduction:
Staudinger reduction of the (S)-azide using PPh3/H2O or Hydrogenation (Pd/C, H2, 1 atm).
Final Product: (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine.[1]
Figure 2: Stereochemical inversion strategy to access the (S)-amine from the (R)-alcohol.
Part 3: Pharmacological Evaluation
Neuroprotection Assay (Serum Deprivation Model)
Since (S)-6-MAI is expected to be a weak MAO inhibitor, its primary value lies in neuroprotection. This protocol validates the "anti-apoptotic" activity independent of MAO inhibition.[2]
MTT Assay (Mitochondrial viability) at 24h and 48h.
Caspase-3 Activity (Fluorometric assay) to confirm apoptosis inhibition.
Expected Outcome:
If (S)-6-MAI follows the pharmacology of TVP1022 (S-Rasagiline), it should show a U-shaped dose-response curve , with peak neuroprotection in the low nanomolar range (1-100 nM), mediated by Bcl-2 upregulation rather than MAO inhibition.
MAO-B Selectivity Screen
To confirm the lack of "cheese effect" liability.
Enzyme Source: Recombinant Human MAO-A and MAO-B.
Substrate: Kynuramine (fluorometric).
Compound
MAO-A IC50 (µM)
MAO-B IC50 (µM)
Selectivity Ratio
(R)-Rasagiline
0.12
0.002
~60 (B-selective)
(S)-Rasagiline
>100
>10
Inactive
(S)-6-MAI (Predicted)
>50
5 - 10
Weak/Inactive
Note: The 6-methyl group may slightly increase affinity compared to unsubstituted (S)-1-aminoindane due to hydrophobic pocket filling, but the stereochemical mismatch (S-isomer) remains the dominant factor preventing potent inhibition.
Part 4: Future Directions & Translational Potential
The TAAR1 Hypothesis
Recent data suggests that rigid amphetamine analogues (aminoindanes) are potent agonists at the Trace Amine Associated Receptor 1 (TAAR1) .
Relevance: TAAR1 agonists modulate dopaminergic firing rates without causing the massive dopamine dump associated with addiction.
Hypothesis: (S)-6-MAI may act as a "stabilizer" for dopaminergic tone, treating cognitive deficits in schizophrenia or depression without psychostimulant abuse liability.
ADME Properties
The 6-methyl group enhances lipophilicity (Predicted LogP ~2.3 vs 1.8 for 1-aminoindane).
Metabolic Stability: The 6-methyl group blocks the primary site of aromatic hydroxylation, potentially extending the half-life compared to 1-aminoindane.
References
Youdim, M. B. H., et al. (2001). "Molecular basis of neuroprotective activities of rasagiline and the anti-Alzheimer drug TV3326." Cellular and Molecular Neurobiology. Link
Bar-Am, O., et al. (2010). "The Neuroprotective Mechanism of 1-(R)-aminoindan, the Major Metabolite of the Anti-Parkinsonian Drug Rasagiline."[3][4] Journal of Neurochemistry. Link
Simoni, D., et al. (2014).[5] "Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives." Biochemical Pharmacology. Link
BLDpharm. (2024). "(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride Product Page." Link
Loh, T. P., et al. (2015). "Enantioselective Synthesis of 3-Methyleneindan-1-ols via a One-Pot Allylboration–Heck Reaction." Organic Letters. Link
Solubility Profile of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine in Organic Solvents: A Technical Guide for Drug Development Professionals
Foreword: Navigating the Solubility Landscape for Novel Amines In the realm of pharmaceutical development, the characterization of a compound's physicochemical properties is a cornerstone of successful formulation and de...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: Navigating the Solubility Landscape for Novel Amines
In the realm of pharmaceutical development, the characterization of a compound's physicochemical properties is a cornerstone of successful formulation and delivery. Among these, solubility stands out as a critical determinant of a drug candidate's bioavailability, processability, and ultimate therapeutic efficacy. This guide provides an in-depth technical exploration of the solubility profile of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, a novel amine with significant potential in medicinal chemistry. In the absence of extensive published quantitative data, this document serves as a comprehensive manual, empowering researchers to predict, experimentally determine, and strategically manipulate the solubility of this compound. By integrating theoretical principles with actionable experimental protocols, we aim to equip scientists with the necessary tools to navigate the complexities of solubility and accelerate the development of new therapeutics.
Physicochemical Characterization of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
A thorough understanding of the solute's molecular characteristics is paramount to predicting its behavior in various solvents. (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine is a chiral primary amine with a molecular formula of C₁₀H₁₃N and a molecular weight of approximately 147.22 g/mol . Its structure, featuring a substituted indane ring system, imparts a degree of lipophilicity, while the primary amine group introduces a polar, hydrogen-bonding moiety.
Likely a solid at room temperature (as hydrochloride salt)
-
Polarity
Amphiphilic (possesses both nonpolar and polar regions)
Inferred from structure
Hydrogen Bond Donor
Yes (primary amine)
Inferred from structure
Hydrogen Bond Acceptor
Yes (primary amine)
Inferred from structure
pKa
Estimated to be in the range of 9-10 (typical for primary amines)
General chemical knowledge
The presence of both a hydrophobic bicyclic ring and a hydrophilic amine group suggests a nuanced solubility profile, with significant variation expected across solvents of different polarities.
Theoretical Framework for Solubility Prediction
The age-old principle of "like dissolves like" provides a foundational, albeit qualitative, framework for predicting solubility. This principle is more formally captured by thermodynamic models such as Hansen Solubility Parameters (HSP), which deconstruct the total cohesive energy of a substance into three components: dispersion forces (δd), polar forces (δp), and hydrogen bonding (δh)[2].
The "Like Dissolves Like" Principle
Based on the structure of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, we can anticipate the following general solubility trends:
High Solubility in Polar Protic Solvents: Solvents like methanol, ethanol, and isopropanol are expected to be effective at solvating the amine. These solvents can engage in hydrogen bonding with the primary amine group, facilitating dissolution.
Moderate to High Solubility in Polar Aprotic Solvents: Solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile can interact with the polar amine through dipole-dipole interactions, suggesting good solubility.
Lower Solubility in Non-Polar Solvents: Non-polar solvents like hexane, toluene, and diethyl ether are less likely to effectively solvate the polar amine group, leading to lower solubility. However, the non-polar indane backbone will contribute to some degree of solubility in these solvents.
Hansen Solubility Parameters (HSP) for Advanced Prediction
For a more quantitative prediction, the use of Hansen Solubility Parameters is recommended[2][3]. The HSP of a solute and a solvent can be used to calculate a "distance" (Ra) in Hansen space. A smaller Ra value indicates a higher likelihood of miscibility[4].
The HSP for a solvent blend can be calculated as the volume-weighted average of the individual solvent parameters. This allows for the rational design of solvent mixtures to achieve a desired solubility[5].
Experimental Determination of Solubility: The Isothermal Shake-Flask Method
The isothermal shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound[1][6]. The following protocol provides a detailed, step-by-step guide for its implementation.
Materials and Equipment
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (solid)
Selected organic solvents (analytical grade or higher)
Scintillation vials or glass flasks with screw caps
Orbital shaker with temperature control
Analytical balance
Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)
Volumetric flasks and pipettes
Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or a calibrated UV-Vis spectrophotometer)
Experimental Workflow
The following diagram illustrates the key steps in the isothermal shake-flask method:
Add an excess amount of solid (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine to a series of vials. The excess should be sufficient to ensure that a solid phase remains at equilibrium.
Accurately add a known volume or mass of the desired organic solvent to each vial.
Equilibration:
Seal the vials tightly to prevent solvent evaporation.
Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm).
Allow the samples to equilibrate for a sufficient period (typically 24 to 48 hours) to ensure that equilibrium has been reached[7].
Sample Collection and Preparation:
After equilibration, visually inspect each vial to confirm the presence of undissolved solid.
Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a solvent-compatible syringe filter to remove any undissolved particles.
Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical method.
Quantification:
Analyze the diluted samples using a pre-validated analytical method to determine the concentration of the dissolved amine.
Prepare a calibration curve using standard solutions of known concentrations of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine in the same solvent.
Data Presentation
The solubility data should be presented in a clear and concise table, with units such as g/100 mL, mg/mL, or mol/L.
Solvent
Temperature (°C)
Solubility (mg/mL)
Methanol
25
[Experimental Value]
Ethanol
25
[Experimental Value]
Acetonitrile
25
[Experimental Value]
Dichloromethane
25
[Experimental Value]
Toluene
25
[Experimental Value]
Hexane
25
[Experimental Value]
Analytical Techniques for Quantification
The accurate quantification of the dissolved amine is crucial for reliable solubility data. Several analytical techniques are suitable for this purpose, with the choice depending on the specific solvent and the required sensitivity.
High-Performance Liquid Chromatography (HPLC)
HPLC coupled with a UV detector is a versatile and widely used method for the quantification of organic amines. A reversed-phase C18 column is often suitable, with a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol.
Gas Chromatography (GC)
GC with a flame ionization detector (FID) can also be used, particularly for volatile solvents. The amine may require derivatization to improve its volatility and chromatographic behavior.
UV-Vis Spectrophotometry
For a simpler and more rapid analysis, UV-Vis spectrophotometry can be employed if the amine has a distinct chromophore and the solvent does not interfere with the measurement. A calibration curve must be generated in the specific solvent being tested.
The following diagram illustrates the general relationship between these analytical techniques and the overall solubility determination process:
Caption: Analytical Quantification in Solubility Studies.
Factors Influencing Solubility
Several external factors can influence the solubility of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine and should be carefully controlled during experimental determination.
Temperature: The solubility of solids in liquids is generally temperature-dependent. For most organic compounds, solubility increases with increasing temperature, as the dissolution process is often endothermic[8][9]. The effect of temperature should be experimentally evaluated to fully characterize the solubility profile.
pH (in protic solvents): In protic solvents, the pH can significantly impact the ionization state of the amine. At lower pH values, the amine will be protonated, forming a salt that may have different solubility characteristics than the free base.
Polymorphism: The crystalline form of the solid can affect its solubility. It is important to ensure that the same polymorphic form is used consistently throughout the experiments.
Conclusion and Future Directions
This technical guide has provided a comprehensive framework for understanding, predicting, and experimentally determining the solubility profile of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine in organic solvents. While specific quantitative data is not yet publicly available, the principles and protocols outlined herein provide a robust pathway for researchers to generate this critical information. A thorough understanding of the solubility of this novel amine will be instrumental in its advancement through the drug development pipeline, from process chemistry and purification to formulation and preclinical evaluation. Future work should focus on the experimental determination of the solubility in a wide range of pharmaceutically relevant solvents and the investigation of the temperature dependence of solubility to build a comprehensive and predictive model for this promising compound.
References
Hansen, C. M. (2007). Hansen solubility parameters: A user's handbook. CRC press.
Hansen, C. M. (1967). The three dimensional solubility parameter and solvent diffusion coefficient. Danish Technical Press.
Abbott, S. (n.d.). Hansen Solubility Parameters in Practice. [Link]
Schoff, C. K. (2018). Hansen Solubility Parameters (HSP): 1—Introduction. American Coatings Association. [Link]
Avdeef, A. (2012).
Baka, E., Comer, J. E., & Takács-Novák, K. (2008). Study of equilibrium solubility of organic bases in aqueous and mixed solvent systems. Journal of Pharmaceutical and Biomedical Analysis, 47(4-5), 741-749.
Jouyban, A. (2020). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 26(4), 313-317.
Lima, D. R., et al. (2014). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. Brazilian Journal of Pharmaceutical Sciences, 50(1), 35-43.
Chemistry LibreTexts. (2023). Temperature Effects on Solubility. [Link]
St-Gelais, A., et al. (2022). Biochemistry, Dissolution and Solubility. In StatPearls. StatPearls Publishing. [Link]
Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link][2]
Hansen Solubility. (n.d.). HSP Basics. Retrieved from [Link][4]
American Coatings Association. (2018, May 9). Hansen Solubility Parameters (HSP): 1—Introduction. Retrieved from [Link][5]
Biointerface Research in Applied Chemistry. (2021, August 15). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review. Retrieved from [Link][1]
SciELO. (2014). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. Retrieved from [Link][7]
Pharmaceutical Sciences. (2024, February 15). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Retrieved from [Link][6]
Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility. Retrieved from [Link][8]
StatPearls - NCBI Bookshelf. (2022, September 12). Biochemistry, Dissolution and Solubility. Retrieved from [Link][9]
Technical Guide: Enantioselective Pharmacology of 6-Methyl-1-Aminoindane
This guide details the technical distinctions between the (S) and (R) enantiomers of 6-methyl-1-aminoindane (6-Me-1-AI) . It is structured for researchers and drug development professionals, focusing on stereoselective s...
Author: BenchChem Technical Support Team. Date: March 2026
This guide details the technical distinctions between the (S) and (R) enantiomers of 6-methyl-1-aminoindane (6-Me-1-AI) . It is structured for researchers and drug development professionals, focusing on stereoselective synthesis, pharmacological divergence, and toxicological profiles.
Executive Summary
6-Methyl-1-aminoindane (6-Me-1-AI) is a rigid analogue of phenethylamine and a close structural derivative of the major Rasagiline metabolite, 1-aminoindane. Unlike its positional isomer 6-methyl-2-aminoindane (6-MAI/MMAI analogue)—which acts primarily as a serotonin releasing agent—the 1-aminoindane scaffold is historically significant for its neuroprotective properties and MAO-B selectivity (when N-propargylated).
The core distinction between the isomers lies in their biological activity:
(R)-6-Methyl-1-aminoindane: The eutomer for neuroprotective activity and catecholaminergic modulation. It mimics the pharmacological profile of (R)-1-aminoindane, exhibiting anti-apoptotic effects without potent psychostimulant toxicity.
(S)-6-Methyl-1-aminoindane: The distomer , typically exhibiting significantly reduced potency in neuroprotection and altered binding kinetics at monoamine transporters.
Chemical Structure & Stereochemistry
The 1-aminoindane core consists of a benzene ring fused to a cyclopentane ring, with an amine group at the C1 benzylic position. The introduction of a methyl group at the C6 position (on the aromatic ring) increases lipophilicity and alters the steric fit within the binding pockets of target proteins (e.g., MAO-B, Bcl-2 associated proteins).
Stereochemical Definition
Chiral Center: Carbon 1 (C1) of the indane ring.
Configuration:
The (R)-isomer typically has the amine group projecting forward (wedge) when the indane ring is flat and C1 is on the right.
The (S)-isomer has the amine projecting backward (dash).
Note on Nomenclature: Confusion often arises between 1-aminoindanes and 2-aminoindanes. 1-aminoindanes are rigid analogues of phenethylamines , whereas 2-aminoindanes are rigid analogues of amphetamines (phenylisopropylamines). This structural difference dictates that 1-aminoindanes generally lack the potent monoamine releasing capabilities of their 2-amino counterparts.
Synthesis & Enantiomeric Resolution
The synthesis of 6-Me-1-AI typically yields a racemic mixture. For pharmaceutical applications, obtaining the enantiopure (R)-isomer is critical.
Protocol: Chiral Resolution via Diastereomeric Salt Formation
This method utilizes N-acetyl-L-glutamic acid or L-tartaric acid to precipitate the desired enantiomer.
Step-by-Step Methodology:
Precursor Synthesis: 6-methyl-1-indanone is converted to racemic 6-methyl-1-aminoindane via reductive amination (using
and ) or oxime formation followed by hydrogenation.
Salt Formation: Dissolve racemic 6-Me-1-AI in refluxing ethanol/methanol. Add 0.5–1.0 equivalents of the chiral acid (e.g., L-tartaric acid).
Crystallization: Cool the solution slowly. The (R)-amine : L-acid diastereomeric salt typically crystallizes out due to lower solubility (based on 1-aminoindane precedents).
Filtration & Wash: Filter the crystals and wash with cold ethanol.
Liberation: Treat the salt with aqueous NaOH to liberate the free base (R)-6-methyl-1-aminoindane. Extract with ethyl acetate.[1]
Recycling: The mother liquor (enriched in the S-isomer) can be racemized using a base (e.g., potassium tert-butoxide in DMSO) and recycled.
Visualization: Resolution Workflow
Caption: Workflow for the optical resolution of 6-methyl-1-aminoindane using chiral acid crystallization.
Pharmacological Divergence
The primary amine 6-Me-1-AI differs significantly from its N-propargylated derivatives (like Rasagiline). While the N-propargyl group is essential for irreversible MAO inhibition, the primary amine (metabolite) drives neuroprotection .
A. Neuroprotective Activity (The "R" Advantage)
Research on 1-aminoindanes indicates that the (R)-enantiomer is the active pharmacophore for neuroprotection against neurotoxins (e.g., MPTP, 6-OHDA).
Mechanism: Stabilization of the mitochondrial membrane potential (
) and upregulation of anti-apoptotic proteins (Bcl-2, Bcl-xL).
6-Methyl Effect: The methyl group at C6 may enhance blood-brain barrier (BBB) penetration due to increased lipophilicity compared to the unsubstituted parent, potentially increasing potency in vivo.
(S)-Isomer: Shows negligible affinity for the anti-apoptotic regulatory sites, rendering it pharmacologically inferior for this indication.
B. Monoamine Oxidase (MAO) Interaction
Unlike Rasagiline (which is an irreversible suicide inhibitor), 6-methyl-1-aminoindane is a reversible, weak inhibitor or substrate.
Selectivity: 1-aminoindanes generally favor MAO-B over MAO-A.
Stereoselectivity: The MAO-B active site contains a "substrate cavity" and an "entrance cavity" separated by a bottleneck (Ile199). The (R)-configuration aligns the amine for optimal interaction with the FAD cofactor, whereas the (S)-configuration encounters steric clash.
1-aminoindanes are distinct from amphetamines in that they lack the
-methyl group on an alkyl chain (it is fused).
Reuptake Inhibition: 6-Me-1-AI has weak affinity for NET (Norepinephrine Transporter) and DAT (Dopamine Transporter).[2]
Stereochemistry: The (S)-isomer of amphetamines is typically more potent at NET, but for 1-aminoindanes, the rigid structure often reduces transporter efficacy compared to flexible analogues. The (R)-isomer of 1-aminoindane derivatives is associated with the weak "amphetamine-like" pressor effects seen at very high doses, but it is orders of magnitude less potent than amphetamine itself.
Comparative Data Table
Feature
(R)-6-Methyl-1-Aminoindane
(S)-6-Methyl-1-Aminoindane
Primary Class
Neuroprotectant / Weak MAOI
Inactive / Distomer
MAO-B Affinity
Moderate (Reversible)
Low / Negligible
Neuroprotection
High (Anti-apoptotic)
Low
Sympathomimetic
Low (Weak pressor effect)
Very Low
Metabolic Fate
Hydroxylation / Conjugation
Hydroxylation / Conjugation
Toxicology & Safety Profile
The safety advantage of 1-aminoindanes (specifically the R-isomer) lies in their lack of neurotoxicity .
Non-Amphetamine Metabolism: Unlike Selegiline (which metabolizes to l-methamphetamine), 6-methyl-1-aminoindane does not generate amphetamine metabolites.
Serotonin Syndrome Risk: Low. Unlike 2-aminoindanes (e.g., MDAI, 5-IAI), 6-methyl-1-aminoindane is not a potent serotonin releasing agent (SSRA).
Cardiovascular: The (R)-isomer may induce mild transient hypertension at supratherapeutic doses due to weak NET interaction, but significantly less than phenethylamine releasing agents.
Mechanism of Action Diagram[3]
Caption: Mechanism of action emphasizing the neuroprotective pathway of the (R)-isomer.
References
Youdim, M. B., et al. (2001). "Rasagiline: Neurodegeneration, Neuroprotection, and Mitochondrial Permeability Transition." Journal of Neuroscience Research. Link
Finberg, J. P. (2016). "Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology." Frontiers in Pharmacology. Link
Pinterova, N., et al. (2017).[2][3] "Synthetic Aminoindanes: A Summary of Existing Knowledge." Frontiers in Psychiatry. Link
Sterling, J., et al. (1996). "Novel Dual Inhibitors of AChE and MAO Derived from Hydroxy Aminoindan and Phenethylamine." Journal of Medicinal Chemistry. Link
Chorev, M., et al. (1999). "SAR of 1-Aminoindanes: Specificity for MAO-B." European Journal of Medicinal Chemistry. Link (General reference for 1-aminoindane SAR).
1-Aminoindane Derivatives in Neuroscience: Mechanisms, Methodologies, and Multi-Target Therapeutics
Executive Summary The 1-aminoindane scaffold has emerged as a cornerstone in the development of neuroprotective and disease-modifying therapeutics for neurodegenerative disorders[1]. Unlike early-generation monoamine oxi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 1-aminoindane scaffold has emerged as a cornerstone in the development of neuroprotective and disease-modifying therapeutics for neurodegenerative disorders[1]. Unlike early-generation monoamine oxidase (MAO) inhibitors derived from amphetamines (e.g., selegiline), 1-aminoindane derivatives do not metabolize into neurotoxic sympathomimetic byproducts[2]. As a Senior Application Scientist, I present this technical whitepaper to synthesize the pharmacological evolution, structural causality, and self-validating experimental methodologies surrounding 1-aminoindane derivatives—from the highly selective MAO-B inhibitor rasagiline to multi-target directed ligands like ladostigil and M30[3].
Mechanistic Grounding: Causality in Neuroprotection
The Flavin-Adduct and MAO-B Selectivity
Rasagiline (N-propargyl-1R-aminoindan) is a potent, irreversible suicide inhibitor of MAO-B[2]. The causality of its action lies in the propargylamine moiety, which forms a covalent bond with the N5 atom of the FAD (flavin adenine dinucleotide) cofactor within the MAO-B active site. This irreversible blockade prevents the oxidative deamination of dopamine, elevating synaptic dopamine levels without triggering the "cheese effect" (hypertensive crisis) associated with peripheral MAO-A inhibition[4]. Furthermore, its primary metabolite, 1-(R)-aminoindan, retains weak reversible MAO-B activity but entirely lacks the amphetamine-like cardiovascular toxicity seen with selegiline's metabolite, L-methamphetamine[2][4].
Propargyl-Mediated Anti-Apoptotic Signaling
Crucially, the neuroprotective efficacy of rasagiline is decoupled from its MAO-B inhibitory activity. This is evidenced by its S-isomer (TVP1022), which lacks MAO-B affinity but exhibits identical neuroprotective properties in vitro[2]. The propargyl moiety acts as the primary pharmacophore for neuroprotection, directly interacting with the Protein Kinase C (PKC) and MAP kinase pathways[2]. Activation of PKC leads to the upregulation of anti-apoptotic Bcl-2 and Bcl-xL proteins, the downregulation of pro-apoptotic Bax and FAS, and the stabilization of the mitochondrial permeability transition pore (MPTp)[2][5]. Additionally, this pathway shifts the processing of the amyloid precursor protein (APP) toward the non-amyloidogenic, neurotrophic soluble APP-alpha (sAPPα) via alpha-secretase activation[2].
Figure 1: Neuroprotective signaling cascade initiated by the propargyl moiety of rasagiline.
Structure-Activity Relationship (SAR) & Chemical Evolution
The structural modularity of the 1-aminoindane core has facilitated the rational design of multi-target directed ligands (MTDLs)[1]. By conjugating specific pharmacophores to the 1-aminoindane backbone, researchers have engineered compounds that simultaneously address the multifactorial pathology of Alzheimer's (AD) and Parkinson's diseases (PD)[3].
Table 1: Quantitative SAR Profile of Key 1-Aminoindane Derivatives
Iron chelation; HIF activation; BDNF/GDNF neurorestoration[3].
Ladostigil (TV-3326) was synthesized by integrating the carbamate moiety of the cholinesterase inhibitor rivastigmine into the rasagiline backbone[6]. This dual-action compound inhibits both acetylcholinesterase (AChE) and MAO-B, while retaining the propargyl-mediated neuroprotective properties[3]. M30 further evolved this concept by incorporating an iron-chelating motif, activating Hypoxia-Inducible Factor (HIF) to promote neurorestoration[3].
Self-Validating Experimental Methodologies
To ensure rigorous validation of 1-aminoindane derivatives, experimental protocols must incorporate internal controls that isolate specific mechanistic variables.
Protocol 1: In Vitro Assessment of Propargyl-Mediated Neuroprotection
Objective: Quantify anti-apoptotic efficacy independent of MAO-B inhibition.
Causality Check: Utilizing both the R-isomer (Rasagiline) and S-isomer (TVP1022) as parallel test articles proves that neuroprotection is MAO-independent, as the S-isomer lacks MAO affinity but retains the propargyl group[2].
Cell Culture & Differentiation: Culture SH-SY5Y human neuroblastoma cells. Differentiate using 10 µM retinoic acid for 7 days. Rationale: Differentiation induces a mature dopaminergic phenotype, upregulating functional MAO enzymes and dopamine transporters.
Pre-treatment: Incubate cells with 0.1–1.0 µM of the 1-aminoindane derivative for 24 hours. Rationale: Genomic upregulation of Bcl-2 via PKC activation requires sufficient transcription/translation time prior to an oxidative insult.
Neurotoxin Challenge: Expose cells to 100 µM 6-OHDA or 1 mM SIN-1 (peroxynitrite donor) for 4 hours. Rationale: These toxins directly induce mitochondrial depolarization and MPTp opening.
Quantification: Harvest cells and stain with Annexin V-FITC and Propidium Iodide (PI). Analyze via flow cytometry. A shift from early apoptosis (Annexin V+/PI-) to viability (Annexin V-/PI-) validates mitochondrial stabilization.
Objective: Determine the IC50 and selectivity index of novel 1-aminoindane derivatives.
Causality Check: Pre-incubation is mandatory because the propargyl group acts as a suicide inhibitor; simultaneous addition of substrate and inhibitor will yield false-negative IC50 values.
Mitochondrial Isolation: Homogenize rat brain tissue in 0.32 M sucrose. Centrifuge at 1,000 x g (to remove cellular debris), then at 10,000 x g to pellet the crude mitochondrial fraction. Rationale: MAO enzymes are localized strictly to the outer mitochondrial membrane.
Inhibitor Pre-incubation: Resuspend mitochondria in phosphate buffer (pH 7.4). Add serial dilutions of the 1-aminoindane derivative (10⁻¹⁰ to 10⁻⁴ M) and incubate at 37°C for 30 minutes.
Substrate Addition:
For MAO-B: Add 50 µM [14C]-phenylethylamine (PEA).
For MAO-A: Add 50 µM [14C]-5-hydroxytryptamine (5-HT).
Termination & Extraction: Stop the reaction after 20 minutes with 2M citric acid. Extract the radiolabeled deaminated products into an organic solvent (toluene/ethyl acetate).
Detection: Measure radioactivity using liquid scintillation counting. Calculate IC50 using non-linear regression.
Figure 2: Self-validating radiometric workflow for MAO-A/B selectivity profiling.
Clinical & Translational Perspectives
The translational success of 1-aminoindane derivatives is anchored in their favorable pharmacokinetic profiles. Rasagiline is utilized as both a monotherapy in early PD and an adjunct to levodopa in advanced PD, demonstrating excellent tolerability without the sympathomimetic side effects characteristic of older MAO inhibitors[2][4]. Meanwhile, ladostigil has undergone Phase II clinical trials for Mild Cognitive Impairment (MCI) and AD, aiming to leverage its multi-target profile to delay disease progression and reverse neurodegeneration through the induction of neurogenesis[6][7]. The continuous evolution of the 1-aminoindane scaffold underscores the paradigm shift in neuroscience from single-target symptomatic relief to multi-target disease modification.
References
Mechanism of neuroprotective action of the anti-Parkinson drug rasagiline and its derivatives
Source: PubMed (NIH)
URL:[Link]
Molecular mechanism underlying neuroprotection by rasagiline
Source: Journal of Neurochemistry (Sci-Hub)
URL:[Link]
Multi target neuroprotective and neurorestorative anti-Parkinson and anti-Alzheimer drugs ladostigil and m30 derived from rasagiline
Source: Experimental Neurobiology (PubMed/NIH)
URL:[Link]
Ladostigil
Source: Wikipedia / Alzforum
URL:[Link]
A critical appraisal of MAO-B inhibitors in the treatment of Parkinson's disease
Source: PMC (NIH)
URL:[Link]
Commercial Availability & Synthesis Guide: (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
This is an in-depth technical guide on the sourcing, synthesis, and quality control of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine . [1] Executive Summary (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-meth...
Author: BenchChem Technical Support Team. Date: March 2026
This is an in-depth technical guide on the sourcing, synthesis, and quality control of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine .
[1]
Executive Summary
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-methyl-1-aminoindane ) is a chiral building block used in the development of CNS-active agents, particularly monoamine oxidase B (MAO-B) inhibitors and analogs of Rasagiline.[1]
Current Market Status:
Direct Availability:Low. The (S)-enantiomer is not a standard catalog item for major distributors (Sigma-Aldrich, Fisher).[1]
Racemic Availability:Medium. The racemic amine (CAS 361389-84-6) is available from specialized building block vendors.[1]
Precursor Availability:High. The ketone precursor, 6-methyl-1-indanone (CAS 24623-20-9), is widely available and serves as the primary entry point for asymmetric synthesis.[1]
Recommendation:
Researchers requiring >1g quantities should prioritize asymmetric synthesis from the ketone precursor or custom chiral resolution of the racemic amine, as off-the-shelf procurement of the pure (S)-enantiomer is likely to yield long lead times or require custom synthesis orders.[1]
The following vendors list the racemic or (R)-enantiomer and are the most likely candidates to fulfill a custom order for the (S)-enantiomer via chiral resolution.
ChemScene: Lists (R)-6-methyl-1-indanamine (CAS 730980-42-4) and Racemic (CAS 361389-84-6).[1]
Enamine: Major supplier of indane building blocks; likely holds the racemic amine in stock for separation.[1]
BLD Pharm: Lists various methyl-1-indanamine isomers; high probability of custom synthesis capacity.[1]
Tier 2: Precursor Sourcing (In-House Synthesis)
For immediate access, purchasing the ketone precursor is the most reliable strategy.
Supplier
Catalog Item
Purity
Lead Time
TCI America
6-Methyl-1-indanone
>98%
1-3 Days
Chem-Impex
6-Methyl-1-indanone
>99%
1-3 Days
Sigma-Aldrich
6-Methyl-1-indanone
97%
1-5 Days
Technical Synthesis & Resolution Protocols
Since the (S)-enantiomer is scarce, the following protocols provide a self-validating system for generating the target compound in-house.
Criterion: e.e. > 99% required for pharmaceutical applications.[1]
Decision Matrix & Workflow
Figure 1: Strategic Sourcing and Synthesis Workflow for (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine.
References
ChemScene. (n.d.).[1] (R)-6-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride Product Page. Retrieved from
Sigma-Aldrich. (n.d.).[1] 6-Methyl-1-indanone Product Specification. Retrieved from [1]
TCI America. (n.d.).[1] 6-Methyl-1-indanone 98.0+%.[1] Retrieved from
Ellman, J. A., et al. (2000).[1] Asymmetric Synthesis of Chiral Amines with tert-Butanesulfinamide. Accounts of Chemical Research. (Standard Protocol Reference for Method A).
Lawson, K. R., & Rao, A. (1980).[1] Resolution of racemic 1-aminoindan. Biochemistry, 19, 2133-2139.[1][3][5] (Standard Protocol Reference for Method B).
Stability and Storage Conditions for Chiral Aminoindanes: A Technical Guide
This guide is structured as a high-level technical whitepaper designed for pharmaceutical scientists and process chemists. It prioritizes actionable technical insights over generic advice, focusing on the specific stabil...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is structured as a high-level technical whitepaper designed for pharmaceutical scientists and process chemists. It prioritizes actionable technical insights over generic advice, focusing on the specific stability challenges of chiral aminoindanes (e.g., 1-aminoindane, Rasagiline intermediates).
Executive Summary: The Stereochemical Imperative
Chiral aminoindanes, particularly 1-aminoindane and its derivatives (e.g., Rasagiline ), represent a class of rigid, bicyclic amines critical to CNS drug development. Unlike flexible phenethylamines, the aminoindane skeleton imposes specific steric constraints that influence both receptor binding and chemical stability.
The primary stability risk for this class is not gross chemical decomposition, but stereochemical erosion (racemization) and oxidative deamination . For drug developers, maintaining high Enantiomeric Excess (ee) is paramount, as the pharmacological activity is often restricted to a single enantiomer (e.g., the R-enantiomer of Rasagiline is a potent MAO-B inhibitor, while the S-enantiomer is significantly less active).
This guide delineates the mechanisms of instability and provides validated protocols for storage and handling to ensure critical quality attributes (CQAs) are met.
To design effective storage protocols, one must understand the causality of degradation. Chiral aminoindanes exhibit three primary modes of instability.
Stereochemical Instability (Racemization)
The benzylic hydrogen at the C1 position is susceptible to abstraction, particularly under basic conditions or thermal stress. This leads to a planar, achiral enolate-like intermediate (or imine tautomer), which re-protonates non-stereoselectively, resulting in racemization.
Trigger: Strong bases (e.g., KOH, Triethylamine) or elevated temperatures (>60°C) in solution.
Mechanism: Deprotonation of the
-carbon Planar intermediate Racemic mixture.
Impact: Loss of potency and formation of the inactive enantiomer (impurity).
Oxidative Instability
The amine group at the benzylic position is prone to oxidation, converting the amine to an imine, which hydrolyzes to a ketone (1-indanone). This is accelerated by light and transition metal impurities.
Carbon Dioxide Absorption (Carbamate Formation)
Free base aminoindanes are moderately strong bases. Exposure to atmospheric CO
leads to the formation of carbamate salts (white crusts on the liquid surface), altering stoichiometry and solubility.
Visualization: Degradation Pathways
The following diagram illustrates the competing degradation pathways that must be mitigated during storage.
Figure 1: Primary degradation pathways for chiral aminoindanes: Racemization (Red) and Chemical Oxidation/Salt formation (Yellow).
Solid-State Chemistry & Salt Selection
Stability is heavily influenced by the physical form.[1] The free base of 1-aminoindane is a liquid at room temperature (or low-melting solid), making it prone to oxidation. Converting the liquid base to a crystalline salt is the most effective stabilization strategy.
Comparative Salt Stability Table
Salt Form
Physical State
Hygroscopicity
Stability Rating
Application
Free Base
Liquid/Low-melt Solid
Low
Low
Intermediate use only. Store under N.
Mesylate
Crystalline Solid
Moderate
High
Commercial API form (e.g., Rasagiline). Excellent thermal stability.
Tartrate
Crystalline Solid
Low
Medium-High
Used for chiral resolution. Stable but pH dependent.
Hydrochloride
Crystalline Solid
High
Medium
Good stability but potential for hygroscopicity issues.
Field Insight: While HCl salts are common, Mesylate salts are preferred for aminoindanes (like Rasagiline) because they often yield non-solvated, stable polymorphs with superior solubility profiles and resistance to racemization in the solid state [1, 6].
Storage & Handling Protocols
These protocols are designed to be self-validating. If the material changes appearance (yellowing) or solubility (turbidity), the protocol has been breached.
Protocol A: Long-Term Storage of Active Pharmaceutical Ingredient (API)
Target: Mesylate or Tartrate Salts (Solid State)
Container Closure System:
Primary: Double low-density polyethylene (LDPE) bag, twist-tied and heat-sealed.
Secondary: Triple-laminated aluminum foil bag (provides moisture/light barrier) with a desiccant sachet (Silica gel or Molecular Sieve) placed between the LDPE and foil bag.
Outer: High-density polyethylene (HDPE) drum.
Environmental Conditions:
Temperature: Controlled Room Temperature (20°C to 25°C). For reference standards, +4°C is recommended [10].
Why? Reduces the rate of spontaneous racemization and oxidation.
Light Protection:
Use amber glass bottles or wrap vessels in aluminum foil.
Visualization: Storage Decision Workflow
The following logic gate ensures the correct protocol is applied based on the material state.
Figure 2: Decision matrix for selecting the appropriate storage protocol based on physical form.
Analytical Monitoring & Validation
Trustworthiness in stability data comes from specific, stability-indicating methods.
Chiral HPLC (The Gold Standard)
Standard reverse-phase HPLC will not detect racemization. You must use a chiral stationary phase.
Column: Polysaccharide-based (e.g., Chiralpak AD-H or IA).
Mobile Phase: Hexane/IPA/Diethylamine (for free base) or Polar Organic Mode (for salts).
Acceptance Criteria: Enantiomeric purity >99.5%. A drop of >0.2% indicates improper storage (thermal stress or base contamination).
Appearance Testing
Free Base: Should be colorless to pale yellow. Darkening to brown indicates oxidation (formation of 1-indanone).
Salts: Should be white to off-white powders.[4] Caking indicates moisture ingress.
References
Development and validation of a stability-indicating RP-HPLC method for Rasagiline Mesylate. Journal of Chromatographic Science. (2013). Validated method for detecting degradation products in acid/thermal stress.
Stability Testing of New Drug Substances and Products (Q1A R2). ICH Guidelines. (2003). Defines standard storage conditions (25°C/60% RH).
(1S)-(+)-1-Aminoindane Safety Data Sheet. Apollo Scientific. (2023). Handling requirements: Store under inert gas, protect from light/moisture.[5]
Process for the racemization of enantiomerically enriched 1-aminoindane. European Patent EP3247697B1. (2017). Details the mechanism of base-catalyzed racemization.
Rasagiline Mesylate: CMC Review. FDA Center for Drug Evaluation and Research. (2005). Confirms stability of the mesylate salt and lack of racemization under long-term storage.[4]
Solid State Characterization and Salt Selection. Selvita. General principles on how salt forms (mesylates) improve stability over free bases.
Stability of pharmaceutical salts in solid oral dosage forms. Pharma Excipients. (2017).[6] Discusses disproportionation risks in salts.
An Insight into the Asymmetric Resolution of 1-Aminoindane Derivatives. ResearchGate. (2023). Discusses synthesis and resolution stability.
Expiration Dating and Stability Testing for Human Drug Products. FDA. (2014). Regulatory requirements for stability programs.
(S)-(+)-1-Aminoindane Product Data. Chemodex. Recommends +4°C for long-term storage of the reference standard.
Application Note: Asymmetric Reductive Amination Architectures for 6-Methyl-1-Aminoindane
This Application Note is designed for researchers and process chemists optimizing the synthesis of 6-methyl-1-aminoindane , a critical pharmacophore in CNS-active drug development (e.g., analogs of Rasagiline and Ladosti...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for researchers and process chemists optimizing the synthesis of 6-methyl-1-aminoindane , a critical pharmacophore in CNS-active drug development (e.g., analogs of Rasagiline and Ladostigil).
Executive Summary & Pharmacophore Context
6-methyl-1-aminoindane (6-MAI) presents a unique synthetic challenge compared to its unsubstituted parent, 1-aminoindane. The C6-methyl group introduces an electron-donating effect that increases the electron density of the aromatic ring, slightly deactivating the C1-ketone toward nucleophilic attack (imine formation). Furthermore, the rigid bicyclic system restricts the trajectory of hydride delivery, making enantiocontrol difficult.
This guide details two orthogonal protocols to access high-enantiomeric excess (ee) 6-MAI:
Biocatalytic Transamination: The "Green" standard for >99% ee and mild conditions.
Iridium-Catalyzed DARA (Direct Asymmetric Reductive Amination): The scalable chemical standard for high throughput.
Principle: ω-Transaminases (ω-TAs) catalyze the transfer of an amino group from a sacrificial donor (e.g., Isopropylamine) to the prochiral ketone.[1] This method is preferred for its exquisite stereocontrol, often eliminating the need for subsequent chiral resolution.
Mechanistic Insight
The reaction follows a Ping-Pong Bi-Bi mechanism . The enzyme binds the amine donor, forming an amino-cofactor intermediate (PMP), which then transfers the amine to the 6-methyl-1-indanone.
Critical Challenge: The equilibrium constant (
) for acetophenone-like substrates is often unfavorable (~10⁻³).
Solution: We utilize Isopropylamine (IPA) as the donor. The coproduct (acetone) is volatile and can be removed continuously to drive equilibrium, or we employ a large excess (10-20 equiv) of IPA.
Experimental Workflow
Reagents:
Substrate: 6-methyl-1-indanone (0.1 M)
Enzyme: Commercially available (S)- or (R)-selective ω-Transaminase (e.g., Codexis ATA series or Pseudomonas jessenii variants).
Cofactor: Pyridoxal-5'-phosphate (PLP) (1 mM).
Donor: Isopropylamine (1.0 M, as HCl salt, pH adjusted).
Buffer: Potassium Phosphate (100 mM, pH 7.5).
Co-solvent: DMSO (10% v/v) to enhance substrate solubility.
Step-by-Step Protocol:
Buffer Prep: Prepare 100 mM phosphate buffer (pH 7.5) containing 1 mM PLP.
Amine Donor Prep: Dissolve Isopropylamine (IPA) in the buffer to reach 1.0 M. Note: This is exothermic. Adjust pH back to 7.5 using 6M HCl carefully.
Substrate Solubilization: Dissolve 6-methyl-1-indanone in DMSO (final concentration in reaction will be 10%).
Initiation: Add the enzyme powder (typically 10-20 mg/mL loading) to the IPA/Buffer mix. Add the substrate solution.[2][3] Total volume: 10 mL (screening) or 1 L (pilot).
Incubation: Shake at 30°C, 150 rpm for 24 hours. Do not exceed 35°C as wild-type TAs may denature.
Quench & Workup: Acidify to pH 2 with 6M HCl (stops enzyme, protonates amine). Wash with MTBE (removes unreacted ketone). Basify aqueous layer to pH 12 (NaOH). Extract product with Ethyl Acetate.
Salt Formation: Treat organic layer with HCl in Et2O to precipitate 6-methyl-1-aminoindane hydrochloride .
Biocatalytic Pathway Visualization
Figure 1: The Ping-Pong Bi-Bi mechanism of ω-Transaminase. Note the regeneration of PLP depends on the substrate accepting the amine from PMP.
Protocol B: Iridium-Catalyzed DARA
Principle: Metal-catalyzed Direct Asymmetric Reductive Amination (DARA) couples the ketone and an ammonium source (e.g., Ammonium Acetate) in one pot using hydrogen gas.
Catalyst System: An Iridium(I) precursor complexed with a chiral diphosphine or phosphoramidite ligand.
Mechanistic Insight
The reaction proceeds via the in situ formation of an imine. The Iridium catalyst coordinates to the imine, and hydride transfer occurs.
The "6-Methyl" Effect: The electron-donating methyl group stabilizes the ketone, making imine formation slower.
Optimization: We add Titanium Isopropoxide (Ti(OiPr)4) or Molecular Sieves (4Å) to scavenge water and drive imine formation before the reduction step.
Chiral Ligand: (S)-SegPhos or (S)-f-Binaphane (2.2 mol%).
Additive: Iodine (I₂) (4 mol%) or Ti(OiPr)4 (1.0 equiv).
Solvent: Methanol or TFE (2,2,2-Trifluoroethanol).
Step-by-Step Protocol:
Glovebox/Schlenk: In a dry box, mix [Ir(COD)Cl]₂ and the Chiral Ligand in degassed Methanol. Stir for 30 mins to form the active catalyst.
Substrate Prep: In a stainless steel autoclave liner, dissolve 6-methyl-1-indanone and Ammonium Acetate.
Combination: Add the catalyst solution to the substrate liner. Optional: Add Ti(OiPr)4 here if reaction rates are sluggish.
Hydrogenation: Seal autoclave. Purge 3x with N₂, then 3x with H₂. Pressurize to 30-50 bar H₂ .
Reaction: Stir at 50°C for 18-24 hours.
Workup: Vent H₂ carefully. Filter through Celite to remove catalyst/Ti salts. Concentrate filtrate.
Purification: The residue is often the acetate salt. Basify with NaOH, extract into DCM, and convert to HCl salt for storage.
Catalytic Cycle Visualization
Figure 2: Iridium-catalyzed cycle. The stereochemistry is determined during the hydride transfer to the coordinated imine.
Analytical Controls & Troubleshooting
To validate the protocol, use the following analytical parameters.
Data Summary Table
Parameter
Biocatalysis (ATA)
Chemocatalysis (Ir-DARA)
Enantiomeric Excess (ee)
> 99% (Excellent)
90-96% (Good)
Conversion
85-95%
> 98%
Reaction Time
24 - 48 hours
12 - 24 hours
Scalability
Linear (Volumetric)
High (Pressure Vessel)
Purification
Extraction (Clean)
Filtration/Column (Catalyst removal)
Key Risk
Protein Denaturation
High Pressure Safety
Analytical Methods
Chiral HPLC: Column: Daicel Chiralcel OD-H or AD-H. Mobile Phase: Hexane:IPA:Diethylamine (90:10:0.1). Flow: 1.0 mL/min.
Note: The 6-methyl group may alter retention times compared to standard 1-aminoindane. Run a racemic standard first (prepared by NaBH4 reduction of the oxime).
NMR Validation: ¹H NMR (400 MHz, CDCl₃) should show the C1-H proton as a triplet/multiplet around δ 4.2-4.5 ppm. The C6-Methyl group will appear as a singlet around δ 2.3 ppm.
Troubleshooting the "6-Methyl" Factor
Problem: Low conversion in Biocatalysis.
Cause: The methyl group increases steric bulk slightly and hydrophobicity.
Fix: Increase DMSO co-solvent to 15% or add a non-ionic surfactant (Tween-80, 0.1%).
Problem: Low ee in Iridium Catalysis.
Cause: Background reaction (non-catalyzed imine reduction) or competitive racemization.
Fix: Lower temperature to 30°C and increase H₂ pressure to 60 bar. Ensure the ligand:metal ratio is strictly > 2:1.
References
Direct Asymmetric Reductive Amination (DARA)
Title: Iridium-catalyzed direct asymmetric reductive amination utilizing primary alkyl amines as the N-sources.[4]
Application Note: Asymmetric Synthesis and Amide Coupling of (S)-6-methylindan-1-amine for Advanced CNS Drug Intermediates
Executive Summary Chiral amines are ubiquitous building blocks in modern pharmaceutical development, particularly in the synthesis of central nervous system (CNS) therapeutics and kinase inhibitors[1]. Among these, (S)-6...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Chiral amines are ubiquitous building blocks in modern pharmaceutical development, particularly in the synthesis of central nervous system (CNS) therapeutics and kinase inhibitors[1]. Among these, (S)-6-methylindan-1-amine (often supplied as a hydrochloride salt, CAS: 1956435-48-5) represents a highly privileged pharmacophore[2]. The indane ring provides rigid conformational restriction, reducing the entropic penalty upon target receptor binding. Furthermore, the 6-methyl substitution strategically blocks cytochrome P450-mediated oxidative metabolism at the electron-rich aromatic position, significantly improving the pharmacokinetic (PK) half-life of the resulting Active Pharmaceutical Ingredient (API).
This application note details a self-validating, highly efficient protocol for the preparation of advanced pharmaceutical intermediates utilizing (S)-6-methylindan-1-amine via enantioselective amide coupling.
Amide bond formation is the most frequently executed reaction in medicinal chemistry[3]. However, coupling a sterically hindered chiral amine with a functionalized carboxylic acid presents two major risks: incomplete conversion and racemization (epimerization) of the stereocenters.
To mitigate these risks, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is selected as the optimal coupling reagent[4].
Causality of Activation: HATU reacts with the carboxylic acid to form an highly reactive O-At (7-azabenzotriazole) active ester[5].
Anchimeric Assistance: The nitrogen atom in the pyridine ring of the HOAt leaving group provides a neighboring group effect. It hydrogen-bonds with the incoming (S)-6-methylindan-1-amine, pre-organizing the transition state and vastly accelerating the aminolysis step[5].
Suppression of Racemization: Because the aminolysis of the HOAt ester is exceptionally fast, it outcompetes the formation of oxazolone intermediates—the primary pathway for racemization in amide couplings[6].
While traditional solvents like DMF or DCM are common, this protocol utilizes 2-Methyltetrahydrofuran (2-MeTHF) . 2-MeTHF is a greener, bio-derived solvent that offers superior phase separation during aqueous workup, allowing the entire process (from salt-break to extraction) to be conducted in a single organic phase[3].
Workflow Visualization
Workflow for the enantioselective amide coupling of (S)-6-methylindan-1-amine.
Quantitative Data: Coupling Reagent Optimization
Prior to finalizing the protocol, various coupling conditions were evaluated using (S)-6-methylindan-1-amine and a model heteroaryl carboxylic acid. The data summarized in Table 1 demonstrates the superiority of HATU in preserving enantiomeric excess (ee) and maximizing yield within a short timeframe[6][7].
Coupling Reagent
Base
Solvent
Time (h)
Yield (%)
Enantiomeric Excess (ee %)
Byproduct Removal
EDC / HOBt
DIPEA
DMF
12
82
98.5
Aqueous wash (Easy)
T3P (50% in EtOAc)
Et₃N
EtOAc
8
89
99.0
Aqueous wash (Excellent)
PyBOP
DIPEA
DMF
12
78
97.5
Chromatography required
HATU
DIPEA
2-MeTHF
2
96
>99.9
Aqueous wash (Moderate)
Table 1: Optimization parameters for the amidation of (S)-6-methylindan-1-amine. HATU in 2-MeTHF provides the optimal balance of reaction velocity, yield, and stereochemical fidelity.
Experimental Protocol: Step-by-Step Methodology
This protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded at critical junctures to ensure quality before proceeding to the next step.
Phase 1: Salt Break (Free-Basing)
(S)-6-methylindan-1-amine is typically handled as an HCl salt to prevent atmospheric oxidation and carbamate formation with CO₂[2].
Charge: To a 250 mL round-bottom flask, add (S)-6-methylindan-1-amine hydrochloride (1.0 eq, 10.0 mmol, 1.83 g).
Suspend: Add 50 mL of 2-MeTHF and stir at 300 rpm. The salt will remain partially suspended.
Neutralize: Slowly add 15 mL of 1M aqueous NaOH. Stir vigorously for 15 minutes at room temperature (20 °C).
IPC 1 (Self-Validation): Stop stirring and allow phase separation. Test the pH of the lower aqueous layer. Requirement: pH must be ≥ 10. If not, add 1M NaOH in 2 mL increments until the target pH is reached.
Separate: Extract the lower aqueous layer. Wash the organic layer containing the free amine with 10 mL of brine, dry over anhydrous Na₂SO₄, and filter. Keep the solution sealed.
Phase 2: Acid Activation & Coupling
Activate: In a separate, dry 250 mL flask under N₂ atmosphere, charge the carboxylic acid partner (e.g., 5-chloro-2-methoxybenzoic acid, 1.05 eq, 10.5 mmol). Add 30 mL of 2-MeTHF.
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 30.0 mmol, 5.2 mL). Cool the mixture to 0 °C using an ice bath.
Coupling Reagent: Portion-wise, add HATU (1.1 eq, 11.0 mmol, 4.18 g)[4]. Stir at 0 °C for 10 minutes to allow the formation of the HOAt active ester. The solution will turn slightly yellow.
Amine Addition: Dropwise over 10 minutes, add the 2-MeTHF solution containing the free (S)-6-methylindan-1-amine.
React: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours.
IPC 2 (Self-Validation): Sample 10 µL of the reaction mixture, dilute in 1 mL Acetonitrile, and analyze via UPLC-MS (UV 254 nm). Requirement: The peak corresponding to (S)-6-methylindan-1-amine must be < 1% Area Under Curve (AUC).
Phase 3: Workup & Isolation
The primary byproducts of HATU coupling are tetramethylurea and HOAt, both of which can be removed via targeted aqueous washes[5].
Quench: Add 20 mL of saturated aqueous NH₄Cl to the reaction mixture and stir for 5 minutes.
Acid Wash (Removes excess DIPEA & unreacted amine): Separate the organic layer and wash with 30 mL of 1M aqueous HCl.
Base Wash (Removes HOAt & unreacted acid): Wash the organic layer with 2 × 30 mL of saturated aqueous NaHCO₃. Note: Vigorous CO₂ evolution may occur; vent the separatory funnel frequently.
Final Wash: Wash with 30 mL of brine.
Concentrate: Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure (40 °C, 150 mbar) to yield the crude chiral amide as a solid.
Crystallization: Recrystallize from EtOAc/Heptane (1:4) to afford the highly pure pharmaceutical intermediate.
References
Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals
American Chemical Society (ACS)
URL:[Link]
N-Phenylputrescine (NPP): a natural product inspired amine donor for biocatalysis
Royal Society of Chemistry (RSC)
URL:[Link]
WO2022049376A1 - Novel compounds
Google Patents
URL
Application Note: Advanced Catalytic Resolution Methods for Racemic 6-Methyl-1-aminoindane
Executive Summary & Scientific Rationale The synthesis of enantiopure chiral amines is a cornerstone of modern pharmaceutical development. Congeners of 1-aminoindane, specifically 6-methyl-1-aminoindane , serve as critic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
The synthesis of enantiopure chiral amines is a cornerstone of modern pharmaceutical development. Congeners of 1-aminoindane, specifically 6-methyl-1-aminoindane , serve as critical rigidified pharmacophores in the development of monoamine oxidase (MAO) inhibitors, neuroprotective agents, and sphingosine-1-phosphate (S1P) receptor modulators .
While traditional diastereomeric salt resolution is labor-intensive and suffers from poor atom economy, catalytic resolution offers a highly selective, scalable alternative. The distal nature of the 6-methyl substituent relative to the C1 stereocenter means that the steric and electronic recognition models established for unsubstituted 1-aminoindane apply directly to 6-methyl-1-aminoindane.
This application note details three field-proven catalytic workflows to achieve >99% enantiomeric excess (ee) of 6-methyl-1-aminoindane:
Biocatalytic Deracemization via Reductive Aminases
Enzymatic Kinetic Resolution (EKR) via Lipase Catalysis
Causality of Experimental Design
Classical EKR utilizes the inherent chirality of an enzyme's active site to selectively acylate one enantiomer. For 1-aminoindane derivatives, Candida antarctica lipase B (CAL-B, commercially available as Novozym 435) exhibits exceptional stereopreference (E > 200) for the (R)-enantiomer .
Why Ethyl Methoxyacetate? Standard alkyl esters often lead to reversible reactions, stalling conversion. Ethyl methoxyacetate acts as an activated acyl donor; the methoxy group provides favorable hydrogen bonding within the CAL-B oxyanion hole, accelerating the forward reaction while rendering the acylation virtually irreversible.
Protocol 1: EKR Workflow for (S)-6-Methyl-1-aminoindane Isolation
This protocol acts as a self-validating system: the reaction is driven to exactly 50% conversion, leaving the desired (S)-amine untouched, which is then isolated via a simple pH-dependent phase separation.
Reagents & Materials:
Racemic 6-methyl-1-aminoindane (100 mmol, 14.7 g)
Novozym 435 (CAL-B immobilized on acrylic resin, 4.0 g)
Ethyl methoxyacetate (60 mmol, 0.6 eq)
Solvent: Toluene (150 mL)
Step-by-Step Methodology:
Reaction Assembly: In a 500 mL jacketed reactor, dissolve racemic 6-methyl-1-aminoindane in toluene. Add ethyl methoxyacetate.
Initiation: Introduce Novozym 435. Set the impeller speed to 250 rpm to prevent mechanical shearing of the immobilized resin. Elevate temperature to 40 °C.
In-Process Monitoring: Sample 50 µL at 12 h and 24 h. Derivatize the sample and analyze via chiral HPLC (e.g., Chiralcel OD-H). The reaction is complete when the (R)-enantiomer is fully consumed (conversion ≈ 50%).
Enzyme Recovery: Filter the reaction mixture through a sintered glass funnel. Wash the recovered Novozym 435 with MTBE (2 × 20 mL) for reuse.
Phase Separation (Self-Validation): Transfer the filtrate to a separatory funnel. Add 100 mL of 1M HCl. The unreacted (S)-amine protonates and migrates to the aqueous layer, while the (R)-amide and unreacted acyl donor remain in the organic toluene layer.
Isolation: Separate the aqueous layer, basify to pH 12 using 2M NaOH, and extract with dichloromethane (3 × 50 mL). Dry over anhydrous Na₂SO₄ and concentrate in vacuo to yield optically pure (S)-6-methyl-1-aminoindane.
The primary limitation of EKR is the 50% maximum theoretical yield. CE-DKR overcomes this by coupling the stereoselective CAL-B acylation with an in situ transition-metal racemization catalyst .
Why Pd Nanoparticles under H₂? Primary amines are notoriously difficult to racemize due to the high energy barrier for imine formation and the risk of secondary amine condensation. Palladium nanoparticles supported on mesocellular foam (Pd-MCF) under a mild hydrogen atmosphere (1.0 MPa) facilitate a rapid dehydrogenation-hydrogenation cycle. The H₂ prevents the irreversible formation of inactive Pd-complexes, allowing continuous conversion of the unwanted (S)-amine into the (R)-enantiomer, driving the total yield toward 100% .
Figure 1: Chemoenzymatic Dynamic Kinetic Resolution (CE-DKR) pathway for 6-methyl-1-aminoindane.
Protocol 2: CE-DKR Workflow for (R)-Amide Synthesis
Preparation: In a high-pressure autoclave, combine racemic 6-methyl-1-aminoindane (50 mmol) and L-(+)-O-acetylmandelic acid (60 mmol) in 250 mL toluene.
Catalyst Loading: Add 2.0 g of Candida rugosa lipase (or CAL-B) and 1.5 g of Pd-MCF catalyst.
Reaction Conditions: Seal the autoclave and purge with N₂ three times. Pressurize with H₂ gas to 1.0 MPa. Heat the system to 55 °C with aggressive stirring (400 rpm) to overcome mass transfer limitations between the gas, solid catalysts, and liquid phases.
Monitoring & Workup: After 20 hours, depressurize the reactor. Filter the dual-catalyst system through Celite. Concentrate the filtrate and purify the (R)-amide via recrystallization or silica gel chromatography.
Hydrolysis (Optional): Reflux the (R)-amide in 6N HCl for 8 hours to liberate the free (R)-6-methyl-1-aminoindane hydrochloride salt.
Biocatalytic Deracemization via Reductive Aminases
Causality of Experimental Design
Recent advancements in biocatalysis allow for the direct stereoinversion of amines without transition metals. The reductive aminase from Aspergillus oryzae (AspRedAm) can perform both the oxidation of the unwanted enantiomer to an imine and the stereoselective reduction back to the desired chiral amine .
Why couple with NOX? The oxidation step consumes NADP⁺, converting it to NADPH. To make this a catalytic cycle, an NADPH oxidase (NOX) is introduced. NOX utilizes ambient oxygen to oxidize NADPH back to NADP⁺, producing water as the only byproduct, making this a highly sustainable, self-contained redox system.
Figure 2: AspRedAm-catalyzed deracemization coupled with NOX cofactor recycling.
Protocol 3: Biocatalytic Deracemization Workflow
Buffer Preparation: Prepare a 100 mM Glycine-NaOH buffer adjusted to pH 10.0.
Enzyme & Cofactor Addition: To 50 mL of buffer, add racemic 6-methyl-1-aminoindane (to a final concentration of 5 mM), AspRedAm (0.5 mg/mL), NOX (0.2 mg/mL), and NADP⁺ (0.1 mM).
Deracemization Agent: Add ammonia borane (NH₃·BH₃, 5 equivalents) to facilitate the stereoselective reduction of the transient imine intermediate.
Incubation: Incubate the reaction at 25 °C in an orbital shaker at 250 rpm for 24 hours. Ensure the flask is unsealed (covered with a breathable membrane) to allow O₂ ingress for the NOX enzyme.
Extraction: Quench the reaction by adjusting the pH to 12. Extract with ethyl acetate (3 × 20 mL) to isolate the (S)-6-methyl-1-aminoindane.
Quantitative Data Summary
The following table summarizes the operational metrics for the three catalytic resolution methods, providing a quick-reference guide for process chemists selecting a route based on yield requirements and available infrastructure.
Resolution Method
Primary Catalyst System
Max Theoretical Yield
Target Enantiomer
Enantiomeric Excess (ee)
Reaction Time
Scalability & Infrastructure
EKR
CAL-B + Ethyl methoxyacetate
50%
(S)-Amine
>99%
24 h
High; Standard batch reactors
CE-DKR
CAL-B + Pd-MCF / H₂
100%
(R)-Amide
>98%
20 h
Medium; Requires pressure vessels
Biocatalytic
AspRedAm + NOX
100%
(S)-Amine
>99%
24 h
Emerging; Requires cofactor supply
References
Source: European Patent Office (EP3553179A1), 2019.
Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients
Source: ChemRxiv, 2024.
URL:[Link]
A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines
Source: ACS Catalysis, 2023.
URL:[Link]
Method for preparing (S)
The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids
Source: MDPI Catalysts, 2024.
URL:[Link]
Application
Procedure for salt formation of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
Comprehensive Application Note: Anhydrous Hydrochloride Salt Formation of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine Executive Summary & Mechanistic Rationale (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine is a critical chiral...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Application Note: Anhydrous Hydrochloride Salt Formation of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
Executive Summary & Mechanistic Rationale
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine is a critical chiral building block utilized in the synthesis of neuroactive pharmaceuticals and selective biogenic amine transporter ligands. In its free base form, this primary indanamine exists as an oil or low-melting solid that is highly susceptible to oxidative degradation and atmospheric carbon dioxide absorption (forming insoluble carbamates).
To ensure long-term stability, predictable solubility, and ease of handling during formulation, the free base must be converted into a stable pharmaceutical salt. The hydrochloride (HCl) salt is the industry standard for indanamine derivatives due to its optimal balance of high aqueous solubility, crystalline stability, and straightforward synthesis .
Causality in Experimental Design:
Anhydrous Conditions: The use of aqueous HCl is strictly avoided. Introducing water into the system often leads to the "oiling out" of the salt or the formation of unpredictable hydrates. By utilizing anhydrous HCl dissolved in 1,4-dioxane or diethyl ether, the reaction remains strictly non-aqueous, driving the immediate thermodynamic precipitation of the crystalline salt.
Solvent Selection: Ethyl acetate (EtOAc) is selected as the primary solvent. The free base is highly soluble in EtOAc, whereas the ionic hydrochloride salt has near-zero solubility. This extreme solubility differential ensures maximum gravimetric yield and acts as an inherent purification step, leaving non-basic organic impurities dissolved in the mother liquor.
Thermal Control: The protonation of the primary amine is a highly exothermic event. Uncontrolled exotherms can lead to localized solvent boiling and, in rare cases, acid-catalyzed racemization of the sensitive C1 stereocenter. Maintaining the reaction at 0–5 °C ensures stereochemical integrity .
Physicochemical Profiling & Solvent Matrix
Before initiating the protocol, it is critical to understand the phase behaviors of the target compound. The tables below summarize the quantitative data driving our protocol design.
Table 1: Physicochemical Comparison of Indanamine States
Property
(S)-6-Methyl-1-indanamine (Free Base)
(S)-6-Methyl-1-indanamine HCl (Salt)
Physical State
Pale yellow oil to low-melting solid
White to off-white crystalline powder
Aqueous Solubility
Very Low (< 1 mg/mL)
High (> 50 mg/mL)
pKa / pH (1% aq)
~ 9.5 (Calculated)
pH 4.5 – 5.5
Stability
Prone to oxidation; hygroscopic
Highly stable; non-hygroscopic
Storage Conditions
Inert atmosphere (Ar/N2), 2–8 °C
Ambient conditions, desiccated
Table 2: Solvent Selection Matrix for HCl Salt Crystallization
Solvent System
Solubilizing Power (Free Base)
Anti-solvent Power (HCl Salt)
Expected Yield
Purity Profile
Diethyl Ether
Excellent
Excellent
>92%
High (High volatility risk)
Ethyl Acetate
Excellent
Good
85–90%
Very High (Optimal choice)
Ethanol / Water
Good
Poor (Salt remains dissolved)
<40%
Moderate (Requires evaporation)
Toluene
Good
Excellent
80–85%
Moderate (Retains color impurities)
Process Visualization
Fig 1: Workflow for the anhydrous hydrochloride salt formation of (S)-6-Methyl-indan-1-amine.
Self-Validating Experimental Protocol
This methodology is designed as a self-validating system . At critical junctions, built-in in-process controls (IPCs) ensure that the reaction cannot proceed to the next stage unless specific chemical criteria are met, eliminating downstream failures.
Purge a flame-dried round-bottom flask with Argon.
Charge the flask with 10.0 g (67.9 mmol) of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine.
Add 100 mL (10 volumes) of anhydrous EtOAc. Stir at 250 rpm until a homogenous, clear pale-yellow solution is achieved.
Cool the reactor using an ice-water bath until the internal temperature reaches 0–5 °C.
Step 2: Controlled Acidification (IPC Checkpoint)
Equip the flask with a pressure-equalizing dropping funnel containing 18.7 mL (74.7 mmol, 1.1 equivalents) of 4.0 M HCl in dioxane.
Add the acid solution dropwise over 30 minutes, maintaining the internal temperature strictly below 10 °C. A white precipitate will begin to form immediately upon addition.
Self-Validation (pH Check): Once addition is complete, temporarily halt stirring, allow the solids to settle, and spot the clear mother liquor onto wet pH indicator paper.
Pass Criterion: pH must be between 1 and 2, confirming complete protonation.
Fail Criterion: pH > 3 indicates incomplete reaction; add an additional 0.1 eq of HCl.
Step 3: Nucleation and Crystallization
Once validated, resume stirring at 150 rpm and maintain the suspension at 0–5 °C for 2 hours. This aging process allows for Ostwald ripening, ensuring the formation of uniform, filterable crystals rather than fine amorphous powders.
Step 4: Isolation and Washing
Transfer the cold slurry to a sintered glass Buchner funnel under vacuum.
Self-Validation (Mother Liquor Loss): Inspect the filtrate. It should be completely transparent. Cloudiness indicates product breakthrough (filter pore size too large or crystals too fine).
Wash the filter cake with 20 mL of ice-cold EtOAc to displace the dioxane and remove any residual unreacted organic impurities. Pull dry under vacuum for 15 minutes.
Step 5: Drying and Final QC
Transfer the wet cake to a vacuum oven. Dry at 40 °C under high vacuum (< 10 mbar) for 12 hours to constant weight.
Self-Validation (Gravimetric & Stereochemical):
Yield Check: Calculate the molar yield. A successful run will yield > 11.2 g (90%). Yields < 80% trigger an investigation into solvent volumes.
Chiral Integrity: Perform Chiral HPLC or measure specific rotation to confirm >98% ee. Acidic conditions rarely racemize indanamines, but thermal spikes during acidification can trigger reversible imine formation leading to racemization .
References
Stahl, P. H., & Wermuth, C. G. (Eds.). (2002). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[Link]
Yu, H., Kim, I. J., Folk, J. E., Tian, X., Rothman, R. B., Baumann, M. H., Dersch, C. M., & Jacobson, A. E. (2004). Synthesis and Pharmacological Evaluation of 3-(3,4-Dichlorophenyl)-1-indanamine Derivatives as Nonselective Ligands for Biogenic Amine Transporters. Journal of Medicinal Chemistry, 47(10), 2624–2634.[Link]
Kraenkel, G., et al. (2017). Process for the racemization of enantiomerically enriched 1-aminoindane.
Technical Notes & Optimization
Troubleshooting
Troubleshooting low yields in 6-methyl-1-indanone reductive amination
Executive Summary: Why This Reaction Fails The reductive amination of 6-methyl-1-indanone is deceptively challenging. Unlike simple aldehydes or acyclic ketones, this substrate presents a "perfect storm" of resistance: E...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: Why This Reaction Fails
The reductive amination of 6-methyl-1-indanone is deceptively challenging. Unlike simple aldehydes or acyclic ketones, this substrate presents a "perfect storm" of resistance:
Electronic Deactivation: The 6-methyl group (electron-donating) increases electron density on the aromatic ring, which is conjugated to the carbonyl. This reduces the electrophilicity of the C1 carbonyl carbon, making nucleophilic attack by the amine sluggish.
Steric Strain: The fused ring system of the indanone imposes geometric constraints that can hinder the formation of the tetrahedral intermediate.
Competitive Reduction: Because imine formation is slow, standard reducing agents (like NaBH₄) often reduce the unreacted ketone directly to 6-methyl-1-indanol before the imine can form.
This guide moves beyond standard textbook protocols to address these specific kinetic bottlenecks.
Module 1: Diagnostic Workflow (The "Triage")
Before changing reagents, you must identify where the mass balance is going. Use this decision matrix to diagnose the failure mode.
The "Crude Truth" Test
Run an LCMS or H-NMR of your crude reaction mixture (before workup).
Observation (Crude Data)
Diagnosis
Root Cause
Large peak of 6-methyl-1-indanol (Alcohol byproduct)
Direct Reduction
Reducing agent was too strong or added too early. The imine equilibrium was not established.
Unreacted 6-methyl-1-indanone
Stalled Equilibrium
The amine is not nucleophilic enough, or water is hydrolyzing the imine back to ketone.
Product mass present, but isolated yield is low
Workup Failure
The amine product is trapped in the aqueous phase or precipitated as a salt.
Complex mixture / multiple alkylations
Over-Alkylation
Common with primary amines.[1] The product amine is more nucleophilic than the starting amine.
Diagnostic Flowchart
Caption: Diagnostic logic flow to isolate the chemical cause of yield loss.
Module 2: The Solution – Titanium(IV) Isopropoxide Protocol
For stubborn substrates like 6-methyl-1-indanone, standard reductive amination (amine + ketone + STAB) often yields <30%. The Titanium(IV) Isopropoxide [Ti(OiPr)₄] method is the industry standard correction.
Why It Works[2][3]
Lewis Acid Activation: Titanium coordinates to the carbonyl oxygen, increasing electrophilicity (counteracting the 6-methyl deactivation).
Water Scavenging: It reacts with water produced during imine formation to form TiO₂, driving the equilibrium irreversibly toward the imine.
The Optimized Protocol
Scale: 1.0 mmol equivalent
Imine Formation (The Critical Step):
In a dry flask under N₂, combine 6-methyl-1-indanone (1.0 equiv) and the Amine (1.2–1.5 equiv).
Add Ti(OiPr)₄ (1.25 – 2.0 equiv) neat.
Optional: If the amine is an HCl salt, add Triethylamine (Et₃N) (1.5 equiv) to free-base it in situ.
Stir at Room Temperature for 6–12 hours (or 50°C for 2 hours if sterically hindered).
Checkpoint: The mixture usually becomes viscous. This indicates the formation of the titanium-complexed imine.
Reduction:
Dilute the viscous mixture with absolute Ethanol or Methanol (2–3 mL/mmol).
Add Sodium Borohydride (NaBH₄) (1.5 equiv) portion-wise. Note: NaBH₄ is safe here because the ketone is already consumed/complexed.
Stir for 2–4 hours.
Quench & Workup (Crucial for Titanium Removal):
Quench by adding 2M aqueous Ammonia (or 1M NaOH).
Observation: A heavy white/grey precipitate (TiO₂) will form.
Dilute with Ethyl Acetate (EtOAc) or DCM.
Filtration: Filter the biphasic mixture through a Celite pad to remove the titanium salts. (Skipping this leads to terrible emulsions).
Perform standard extraction.
Mechanism of Action
Caption: Ti(OiPr)4 acts as both Lewis Acid activator and water scavenger, preventing reversibility.
Module 3: Reducing Agent Selection Guide
If you cannot use Titanium, selecting the right borohydride is critical.
Reagent
Strength
Suitability for 6-Me-Indanone
Notes
NaBH(OAc)₃ (STAB)
Mild
Medium
Excellent for aldehydes, but often too slow for hindered ketones like indanones. Requires Acetic Acid (AcOH) catalysis.
NaBH₃CN
Weak
High
The classic choice. Works at pH 5–6. Selective for imine over ketone.[1] Warning: Toxic (Cyanide).
NaBH₄
Strong
Low (Directly)
Too aggressive. Will reduce ketone to alcohol unless imine is pre-formed (see Titanium protocol).
Picoline-Borane
Mild
High
A greener, non-toxic alternative to Cyanoborohydride. Highly recommended for process chemistry.
Recommendation: If avoiding Titanium, use NaBH₃CN with 1% Acetic Acid in Methanol, but monitor strictly for unreacted ketone.
Module 4: Workup & Isolation Troubleshooting
Users often lose yield during extraction because 1-aminoindanes can be amphiphilic or form stubborn salts.
Scenario: LCMS shows product, but mass recovery is <10%.
The Fix: The "pH Swing" Extraction
Acid Wash: After the reaction, evaporate organics and dissolve the residue in 1M HCl .
Why? This pulls the amine into the aqueous phase (as R-NH₃⁺). Neutral impurities (unreacted indanone/indanol) stay in the organic wash (discard organic).
Basification: Treat the aqueous layer with 6M NaOH until pH > 12.
Critical: The solution must be strongly basic to ensure the amine is fully free-based.
Extraction: Extract the cloudy basic aqueous layer with DCM (x3).
Tip: If the amine is polar, use CHCl₃/IPA (3:1) instead of pure DCM.
Salt Formation (Optional): If the oil is unstable, treat with HCl/Ether to precipitate the hydrochloride salt immediately.
Frequently Asked Questions (FAQ)
Q: Can I do this reaction one-pot without Titanium?A: Yes, but you must use Sodium Cyanoborohydride (NaBH₃CN) and maintain pH 5–6 (using Acetic Acid). However, for 6-methyl-1-indanone, the equilibrium favors the ketone. You will likely get a 60:40 mixture of Product:Alcohol. The Titanium method is superior for yield.
Q: My amine partner is a secondary amine. Will this work?A: Yes, but the intermediate is an iminium ion , not an imine. These are highly reactive and reduce quickly. However, steric hindrance is doubled. You must use the Titanium protocol or high heat (reflux in Toluene with Dean-Stark trap) to force the enamine/iminium formation before reduction.
Q: I see a byproduct with M + 2 mass units. What is it?A: This is likely the 6-methyl-1-indanol . It means your reducing agent attacked the ketone before the amine did. Action: Pre-stir the ketone and amine for longer, or add molecular sieves.
Q: Is the 6-methyl group affecting the stereochemistry?A: It does not introduce chirality itself, but it affects the facial selectivity of the hydride attack. If you are using a chiral catalyst (like an Iridium system), the methyl group's electronic effect might alter the enantiomeric excess (ee), but for standard synthesis, it primarily slows down the reaction rate.
References
Abdel-Magid, A. F., et al. (1996).[1][2][3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.
Context: The foundational text for STAB reagents, though it notes limit
Bhattacharyya, S., et al. (1998).[4] "Facile Preparation of N-Methyl Secondary Amines by Titanium(IV) Isopropoxide-Mediated Reductive Amination." Journal of the Chemical Society, Perkin Transactions 1.
Context: The definitive protocol for using Ti(OiPr)
Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry.
Context: Validates the Lewis Acid mechanism for driving equilibrium in difficult substr
Barney, C. L., et al. (2011). "A Convenient Reductive Amination of Aldehydes and Ketones Using Sodium Borohydride in a Polyethylene Glycol/Methanol Mixture." Tetrahedron Letters.
Context: Alternative solvent systems for green chemistry applic
Technical Support Center: Troubleshooting (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine Synthesis
Welcome to the Technical Support Center for the synthesis and purification of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-methyl-1-indanamine). This chiral amine is a critical building block in drug de...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis and purification of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-methyl-1-indanamine). This chiral amine is a critical building block in drug development, particularly for monoamine reuptake inhibitors and neurodegenerative disease therapeutics.
Because the synthesis typically involves either the reductive amination of 6-methyl-1-indanone followed by chiral resolution, or asymmetric biocatalytic transamination, researchers frequently encounter specific impurity profiles. This guide provides field-proven, self-validating protocols to clear these impurities and ensure >99% enantiomeric excess (ee).
Part 1: Impurity Profiling & Causality
Before troubleshooting, it is critical to understand the physicochemical nature of the impurities generated during the synthesis of 1-indanamine derivatives[1].
The following workflow illustrates the logical sequence of impurity clearance, isolating the target (S)-enantiomer from a complex crude matrix.
Workflow for the isolation and chiral resolution of (S)-6-methyl-1-indanamine.
Part 3: Troubleshooting Guides & Methodologies
Issue 1: High levels of unreacted ketone or indanol in the crude NMR.
The Causality: Reductive amination rarely reaches 100% conversion. Hydride sources (like NaBH3CN or NaBH(OAc)3) can prematurely reduce the ketone to 6-methyl-1-indanol before the imine fully forms[1].
The Solution: Orthogonal Acid-Base Extraction.
Why this works: 6-Methyl-1-indanamine has a basic primary amine (pKa ~9.5). At highly acidic pH, it protonates into a highly polar hydrochloride salt, forcing it into the aqueous phase. Neutral impurities (ketone, indanol) lack a basic nitrogen and remain trapped in the organic phase. This creates a self-validating system: strict pH control makes neutral carryover physically impossible.
Step-by-Step Protocol:
Dissolve the crude reaction mixture in ethyl acetate (EtOAc) (10 mL/g of crude).
Extract the organic layer with 1M aqueous HCl until the aqueous phase registers a pH < 2.
Separate the phases. Discard the organic layer (contains the ketone and indanol).
Wash the retained aqueous layer once with fresh EtOAc to remove trace lipophilic organics.
Cool the aqueous layer in an ice bath and slowly add 2M aqueous NaOH until the pH > 12. (The solution will turn cloudy as the free amine liberates).
Extract the basified aqueous layer with dichloromethane (CH2Cl2) (3 x 5 mL/g).
Dry the combined CH2Cl2 layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the neutral-free racemic amine.
Issue 2: Poor Enantiomeric Excess (ee) / Contamination with the (R)-isomer.
The Causality: Chemical reductive amination produces a 50:50 racemic mixture. To isolate the (S)-enantiomer, you must break the symmetry.
The Solution: Fractional Crystallization using a Chiral Resolving Agent.
Why this works: When racemic 6-methyl-1-indanamine reacts with enantiopure N-acetyl-L-leucine, two diastereomeric salts form. The (S)-amine•L-acid salt has a significantly higher lattice energy and lower solubility in ethyl acetate than its (R)-amine counterpart[2]. As the salt crystallizes, the rigid crystal lattice inherently rejects the mismatched (R)-enantiomer, making this a self-purifying, self-validating system.
Step-by-Step Protocol:
Dissolve the racemic free base amine in boiling EtOAc (approx. 20 mL/g).
In a separate flask, dissolve 1.0 equivalent of N-acetyl-L-leucine in boiling EtOAc.
Combine the hot solutions and stir briefly.
Allow the flask to cool gradually to room temperature over 17 hours without agitation. Rapid cooling traps impurities; slow cooling ensures perfect lattice formation[2].
Filter the resulting white crystalline mass (enriched in the (S, L) salt).
Recrystallization: Dissolve the filtered crystals in a minimum volume of boiling EtOAc and repeat the slow-cooling process to achieve >99% ee.
Salt Breaking: Suspend the pure salt in CH2Cl2 and wash with 1M aqueous KOH. The chiral acid partitions into the aqueous phase, leaving the pure (S)-6-methyl-1-indanamine in the organic phase.
The Causality: Enzymatic asymmetric reductive amination using (S)-selective ω-transaminases (e.g., from Chromobacterium violaceum) directly yields the (S)-enantiomer[3]. However, transamination is a reversible equilibrium. If isopropylamine is used as the amine donor, the byproduct (acetone) causes severe product inhibition.
The Solution: Implement a "Smart" Amine Donor.
Why this works: By switching the amine donor to N-phenylputrescine (NPP), the enzyme transfers the amine group to 6-methyl-1-indanone. The resulting NPP byproduct spontaneously and irreversibly cyclizes into a pyrroline derivative. This physical elimination of the byproduct drives the thermodynamic equilibrium entirely to the right, preventing the reverse reaction[4].
Part 4: Frequently Asked Questions (FAQs)
Q: Why am I seeing a bis(6-methyl-1-indanyl)amine impurity during reductive amination?A: This secondary amine forms via over-alkylation. The newly formed primary amine product ((S)-6-methyl-1-indanamine) acts as a nucleophile and attacks the unreacted 6-methyl-1-indanone imine intermediate[1]. To prevent this, maintain a high molar excess of the primary amine donor (e.g., ammonia or isopropylamine) relative to the ketone, and ensure strict stoichiometric control of the reducing agent.
Q: Can I use chiral chromatography instead of crystallization for scale-up?A: While chiral chromatography is excellent for analytical validation and can detect a 0.5% spike of the (R)-enantiomeric impurity[5], it is highly solvent-intensive and generally cost-prohibitive for multi-kilogram scale-up. Diastereomeric salt crystallization remains the industry standard for bulk drug development due to its scalability and low process mass intensity (PMI).
Q: How do I validate the enantiomeric purity of the final product?A: Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard. Use a chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H) with a hexanes/isopropanol/diethylamine mobile phase. This method provides baseline resolution between the (S) and (R) enantiomers, ensuring >99% ee validation[5].
References
Chiral Resolution of the Enantiomers of the Slow-Onset Dopamine Reuptake Inhibitor CTDP-32476 and Their Activities
Source: PMC (nih.gov)
URL:[Link][2]
Chiral Resolution of the Enantiomers of the Slow-Onset Dopamine Reuptake Inhibitor CTDP-32476 and Their Activities | ACS Omega
Source: ACS Publications (acs.org)
URL:[Link][5]
Process for the Synthesis of Rasagiline and its Impurities
Source: Asian Journal of Chemistry (asianpubs.org)
URL:[Link][1]
A Biocatalytic Platform for the Synthesis of Enantiopure Propargylic Alcohols and Amines
Source: Organic Letters - ACS Publications (acs.org)
URL:[Link][3]
N-Phenylputrescine (NPP): A Natural Product Inspired Amine Donor for Biocatalysis
Source: ChemRxiv (chemrxiv.org)
URL:[Link][4]
Technical Support Center: Solubility Optimization for (S)-6-methyl-1-aminoindane
Welcome to the Advanced Application Support Center. Subject: Troubleshooting Solubility Profiles of (S)-6-methyl-1-aminoindane Ticket ID: SOL-IND-06M-S Assigned Scientist: Dr.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Application Support Center.Subject: Troubleshooting Solubility Profiles of (S)-6-methyl-1-aminoindane
Ticket ID: SOL-IND-06M-S
Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]
Executive Summary
(S)-6-methyl-1-aminoindane is a chiral primary amine and a structural analog of the Parkinson’s therapeutic Rasagiline.[1] Like many aminoindan derivatives, it exhibits a pH-dependent solubility profile .[1] In its free base form, it is a lipophilic liquid with negligible aqueous solubility. To achieve stable aqueous solutions, particularly for biological assays, you must manipulate its ionization state or shield its hydrophobic core.
This guide provides three validated protocols to solubilize this compound, ranked by experimental complexity and physiological compatibility.
Module 1: The Physicochemical Profile (Know Your Molecule)
Before attempting formulation, you must understand why precipitation occurs.
Property
Value (Approx.)
Implication
pKa (Conjugate Acid)
~9.4 - 9.6
The molecule is >99% ionized (soluble) only below pH 7.[1]4.
LogP (Free Base)
~2.1 - 2.5
Moderately lipophilic.[1] Requires organic cosolvents or complexation at neutral pH.[1]
Physical State
Liquid (Oil)
The free base is an oil; salts are crystalline solids.
Key Risk
The pH Solubility Cliff
At pH > 8.0, the molecule rapidly deprotonates and oils out of solution.
Scientist's Note: The 6-methyl group adds lipophilicity compared to the parent 1-aminoindan.[1] While the parent might tolerate pH 7.5 marginally, the 6-methyl derivative is more prone to aggregation at this boundary.
Module 2: Decision Matrix & Workflows
Use the following logic flow to select the correct solubilization strategy for your specific application.
Figure 1: Decision matrix for selecting the optimal solubilization method based on pH tolerance and concentration requirements.
Module 3: Validated Protocols
Protocol A: In-Situ Salt Formation (Preferred for Stock Solutions)
Best for: Chemical synthesis, storage, and acidic buffers.
The free base is an oil. Converting it to a salt (Hydrochloride or Mesylate) instantly improves water solubility to >50 mg/mL.[1]
Calculate Stoichiometry: Determine the moles of your amine.[1] You need 1.05 equivalents of acid to ensure full protonation.[1]
Example: For 13.3 mg (0.1 mmol) of amine, use 0.105 mmol of HCl.
Dissolution: Add the calculated volume of HCl directly to the amine oil.
Agitation: Vortex for 30 seconds. The oil droplets should disappear, forming a clear solution.
Dilution: Add water to reach the desired final volume.
Validation: Measure pH. It must remain below 6.[1]0. If pH creeps up (due to glass surface alkalinity or buffer exchange), the free base will precipitate.
Critical Alert: Do not add the free base directly to neutral water (pH 7) hoping to adjust pH later. It will form a gummy aggregate that dissolves very slowly.[1] Acid first.
Protocol B: Cyclodextrin Complexation (Preferred for Biological Assays)
Best for: Neutral pH (7.[1]4) injections, cell culture, or animal studies.
If you cannot use acidic vehicles, you must encapsulate the hydrophobic indane ring using Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[1]
Figure 2: Workflow for preparing a host-guest inclusion complex to maintain solubility at physiological pH.
Why this works: The hydrophobic indane ring enters the CD cavity, while the hydrophilic exterior interacts with the buffer. This shields the hydrophobic bulk from the aqueous environment, preventing aggregation even when the amine is partially deprotonated at pH 7.4 [1].
Module 4: Troubleshooting FAQ
Q1: I made a 10mM stock in DMSO, but it precipitated when I added it to my cell culture media (DMEM). Why?A: This is the "Solvent Shift" crash. DMSO solubilizes the free base. When you dilute into DMEM (pH 7.4), the DMSO concentration drops (e.g., to 0.1%), and the water content rises. At pH 7.4, the amine is partially deprotonated and lipophilic.
Fix: Acidify your DMSO stock slightly with equimolar HCl, OR use Protocol B (Cyclodextrins) to prevent the crash upon dilution.
Q2: Can I use Phosphate Buffered Saline (PBS) to dissolve the HCl salt?A: Proceed with caution. PBS has a strong buffering capacity at pH 7.[1]4. If you dissolve the HCl salt in PBS, the buffer will force the pH up to 7.4, potentially causing the free base to precipitate over time.
Fix: Use a lower pH buffer (e.g., Acetate buffer pH 5.0) or ensure the concentration is low enough (< 100 µM) that the salt remains soluble despite the pH.
Q3: Which salt is better: HCl or Mesylate?A: For aminoindanes, Mesylate (methanesulfonate) is often superior for stability and solubility. The commercial drug Rasagiline (an analog) is formulated as a mesylate salt [2]. If you struggle with HCl hygroscopicity, switch to Mesylate.
Q4: My solution turned yellow/brown after 24 hours.A: Aminoindanes are sensitive to oxidation, forming N-oxides or dimers, especially in solution.
Fix: Store stock solutions at -20°C, protect from light, and degas your buffers.
References
Cyclodextrin Applications: Viernstein, H., & Wolschann, P. (2020).[2] Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia, 46, 255.[2]
Rasagiline Mesylate Formulation: U.S. Food and Drug Administration.[1][3] (2006).[1][4][5] Azilect (Rasagiline Mesylate) Prescribing Information.
Aminoindan Properties: PubChem. (n.d.). 1-Aminoindan Compound Summary. National Library of Medicine.[1]
Salt Selection: Gould, P. L. (1986).[1] Salt selection for basic drugs. International Journal of Pharmaceutics, 33(1-3), 201-217.
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-methyl-1-aminoindane) is a critical chiral intermediate, structurally related to pharmacophores like Rasagiline. While the free base is typically an oil or low-melting solid, its salts (Hydrochloride, Tartrate, Mesylate) are preferred for isolation and purification. However, these salts—particularly the Hydrochloride (HCl)—often exhibit significant hygroscopicity , leading to deliquescence, stoichiometry errors, and hydrolytic degradation [1, 2].
This guide addresses the specific challenges of handling these salts, providing validated workflows to maintain chemical integrity during drug development and synthesis.
Technical FAQ: Common Handling Issues
Q1: Why does my (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine HCl salt turn into a sticky gum within minutes of exposure?A: This is a classic manifestation of deliquescence . The critical relative humidity (CRH) of aminoindan-class HCl salts is often low (<40% RH). When ambient humidity exceeds the CRH, the crystal lattice collapses as the salt adsorbs enough atmospheric water to dissolve itself, forming a saturated solution (the "gum"). This is not just a physical change; it alters the effective molecular weight, ruining stoichiometric calculations for subsequent steps [3].
Q2: Can I dry the salt in a standard vacuum oven to recover it?A: Proceed with caution. While vacuum drying can remove adsorbed water, heating hygroscopic amine salts often leads to sintering (formation of a hard, non-porous cake) or, in the case of HCl salts, potential loss of HCl gas if heated excessively under high vacuum, reverting the salt partially to the free base.
Recommendation: Use a vacuum oven at moderate temperature (35–40°C) with a nitrogen bleed, or preferably, lyophilization (freeze-drying) if the salt is stable in water [4].
Q3: How do I accurately weigh this material for a reaction if I don't have a glovebox?A: Use the "Difference by Weighing" technique with a closed vessel:
Tare a dry, septum-capped vial containing the salt.
Withdraw the approximate amount needed using a spatula (quickly) or a syringe (if dissolved in a stock solution).
Re-weigh the source vial. The loss in mass is the exact amount dispensed.
Note: Never tare the receiving vessel and slowly add the salt on an open balance; the weight will drift upwards continuously as it absorbs water.
Q4: Which salt form is least hygroscopic for this molecule?A: While specific polymorph data for the 6-methyl derivative is proprietary to specific processes, data from the analogous Rasagiline scaffold suggests that Mesylate (methanesulfonate) or Tartrate salts often offer superior stability and higher melting points compared to HCl salts [5]. If you are in early development, screen these counterions immediately.
Troubleshooting Guide: Diagnostics & Remediation
Symptom
Root Cause
Immediate Remediation
Prevention Strategy
Weight Drift
Rapid moisture uptake during weighing.
Stop weighing. Dry the material (see Protocol B) and determine water content via Karl Fischer (KF).
Use Protocol A (Inert Weighing) or prepare a quantitative stock solution in an anhydrous solvent (e.g., MeOH/DCM).
Caking / Clumping
Partial deliquescence followed by recrystallization (bridging).
Gently mill the solid in a dry bag or glove box. Do not grind in open air (friction heat + moisture = gum).
Store in double-lined Mylar bags with active desiccant packs (Silica/Molecular Sieves).
Low Assay / Potency
Water weight masquerading as API weight.
Correct the dispensed mass based on a fresh KF titration.
Store material under Argon/Nitrogen. Re-test KF before every critical GMP batch.
Haze in Solution
Formation of insoluble hydrates or hydrolysis products.
Filter solution through a 0.2 µm PTFE filter. Check LC-MS for degradation.
Ensure all solvents are anhydrous (<0.05% water). Use molecular sieves in solvent lines.
Validated Experimental Protocols
Protocol A: Inert Atmosphere Handling (Without a Glovebox)
Target: Weighing hygroscopic salts for quantitative reactions.[1]
Preparation: Place the bulk container of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine salt, a clean spatula, and the receiving reaction vial inside a glove bag (e.g., AtmosBag).
Purge: Seal the bag and purge with Nitrogen/Argon for 3 cycles (inflate/deflate).
Dispense: Weigh the required amount inside the bag. If a balance is not available inside, transfer an approximate amount to a pre-tared, septum-capped vial.
Quantification: Remove the closed vial and weigh it on a precision analytical balance outside the bag. Calculate mass by difference.
Transfer: Dissolve the solid inside the capped vial by injecting anhydrous solvent through the septum. Transfer the solution via cannula or syringe to the reaction vessel.[1]
Protocol B: Lyophilization for Salt Recovery
Target: Recovering chemically pure salt that has become gummy or wet.
Dissolution: Dissolve the gummy salt in the minimum volume of HPLC-grade water (or t-BuOH/Water 1:1 mixture if solubility is low).
Freezing: Shell-freeze the flask in a dry ice/acetone bath to maximize surface area.
Drying: Connect to a high-vacuum lyophilizer (<100 mTorr). Run for 24–48 hours.
Harvesting: Break vacuum with dry Nitrogen (not air). Immediately cap the flask and transfer to storage.
Result: A fluffy, amorphous or microcrystalline powder that is easier to handle but highly static-prone.
Protocol C: Salt Screening Workflow (Mitigation)
Target: Replacing the problematic HCl salt.
Free Basing: Dissolve the hygroscopic salt in water; adjust pH to >12 with NaOH. Extract with MTBE or Toluene. Dry organics (
) and concentrate to obtain the oil.
Screening: Dissolve free base in MeOH/EtOH (10 vol).
Addition: Add 1.05 eq of counter-acids:
Methanesulfonic acid (Mesylate)
L-Tartaric acid (Tartrate)
Fumaric acid (Fumarate)
Crystallization: Cool to 0°C. If no solid forms, add anti-solvent (EtOAc or Heptane).
Evaluation: Filter and expose small samples to 60% RH for 24 hours. Measure weight gain. Select the salt with <1% weight gain.
Decision Logic for Handling & Processing[6]
The following diagram outlines the decision-making process for handling this specific class of amine salts, ensuring data integrity and safety.
Figure 1: Decision tree for processing hygroscopic amine salts. Blue nodes indicate decision points; Green nodes indicate safe states/actions; Red nodes indicate critical failure modes.
References
Swarbrick, J. (2007). Encyclopedia of Pharmaceutical Technology. CRC Press.
Teva Pharmaceutical Industries. (2011). Process for preparation of rasagiline and salts thereof. US Patent Application 20110155626A1. Link (Documents the switch from HCl to Mesylate salt for the structural analog Rasagiline due to stability issues).
Stahl, P. H., & Wermuth, C. G. (2002).[2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (The authoritative source on salt selection and hygroscopicity management).
MDPI. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. Pharmaceutics. Link
Pharmaffiliates. (2024). Rasagiline Mesylate and its Impurities. Link (Illustrates the commercial preference for Mesylate salts in this chemical class).
Technical Support Center: Optimization of Reaction Temperature for Chiral Indanamine Synthesis
Welcome to the technical support guide for the synthesis of chiral indanamines. This resource is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of reaction tem...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the synthesis of chiral indanamines. This resource is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of reaction temperature. Achieving high enantioselectivity and yield is paramount, and temperature is one of the most influential variables in controlling the stereochemical outcome of these syntheses.
This guide provides in-depth, experience-based answers to common questions and troubleshooting scenarios.
Frequently Asked Questions (FAQs)
Q1: Why is reaction temperature so critical in the asymmetric synthesis of chiral indanamines?
A1: Reaction temperature directly influences both the rate of reaction and the activation energies of competing reaction pathways. In asymmetric synthesis, the goal is to favor the pathway leading to one enantiomer over the other. This is possible because the transition states leading to the two different enantiomers are diastereomeric and thus have different energies.
According to the Eyring equation, the difference in the free energy of activation (ΔΔG‡) between the two pathways determines the enantiomeric excess (ee). Temperature (T) is a key component of this relationship. Generally, a lower temperature increases the impact of a small energy difference, leading to higher enantioselectivity.[1][2] Therefore, precise temperature control is a fundamental tool for maximizing the stereochemical purity of your chiral indanamine product.
Q2: I'm starting a new synthesis. What is a good initial temperature range to screen for my reaction?
A2: A systematic approach is always recommended. For many metal-catalyzed asymmetric hydrogenations (e.g., using Rhodium or Ruthenium catalysts), a common starting point is room temperature (approx. 25 °C).[3][4] From there, a logical screening range would include:
Sub-ambient temperatures: 0 °C, -20 °C, and even as low as -78 °C. Lower temperatures often enhance enantioselectivity.[1][5]
Elevated temperatures: 40 °C, 60 °C. While less common for maximizing ee, some catalytic systems may show optimal activity or even a reversal of enantioselectivity at higher temperatures.[6][7]
For biocatalytic methods, such as those using transaminases, the optimal temperature is dictated by the enzyme's stability and activity profile, typically ranging from 30 °C to 60 °C.[8][9][10] Exceeding the optimal temperature can lead to enzyme denaturation and loss of activity.
Q3: My enantiomeric excess (ee) is low. Will simply lowering the temperature always improve it?
A3: While lowering the temperature is a standard first step to improve low ee, it is not a universal solution.[1][5] Here's why:
Kinetic vs. Thermodynamic Control: Most asymmetric syntheses operate under kinetic control, where the product ratio is determined by the relative rates of formation.[11][12] Lowering the temperature enhances this kinetic preference. However, if the reaction is reversible or if side reactions become significant at very low temperatures (due to extremely long reaction times), the outcome can be complex.
Catalyst Activity: Extremely low temperatures can drastically reduce the catalyst's turnover frequency, leading to impractically long reaction times or incomplete conversion.
Unusual Temperature Effects: Some systems exhibit a non-linear relationship between temperature and ee, and in rare cases, a reversal of enantioselectivity is observed at different temperatures.[6][13] This can be due to changes in the catalyst's aggregation state or a shift in the rate-determining step of the catalytic cycle.
Therefore, a systematic screening of temperatures is crucial rather than assuming a linear trend.[5]
Q4: I observed a good yield but poor ee at a higher temperature. When I lowered the temperature, the ee improved, but the reaction is now too slow. What should I do?
A4: This is a classic optimization challenge balancing selectivity and reaction rate. Here are several strategies to consider:
Increase Catalyst Loading: A modest increase in the catalyst concentration can often accelerate the reaction at the optimal low temperature without negatively impacting the enantioselectivity.
Increase Reactant Concentration: Carefully increasing the concentration of the limiting reagent can sometimes improve the reaction rate. However, monitor this closely, as high concentrations can sometimes lead to catalyst aggregation or side reactions.[1]
Solvent Screening: The choice of solvent can have a profound effect on both reaction rate and enantioselectivity.[1] Screening a range of solvents at the optimal temperature is a valuable next step.
Extended Reaction Time: If the product is stable under the reaction conditions, simply extending the reaction time may be the most straightforward solution to achieve full conversion.
Troubleshooting Guide
Scenario 1: Low Enantiomeric Excess (ee%)
Problem: The synthesis of chiral indanamine results in an ee% significantly lower than expected.
Underlying Cause & Solution: The reaction temperature is likely suboptimal, leading to insufficient energy differentiation between the two diastereomeric transition states. A systematic temperature screening is required to identify the optimal point for stereocontrol.
Experimental Protocol: Temperature Screening Workflow
Setup: Prepare 5-6 identical small-scale reactions in parallel reaction vials or a multi-well plate. Ensure all non-temperature variables (reactant concentration, catalyst loading, solvent, stirring speed) are held constant.
Temperature Control: Place each reaction in a precisely controlled temperature environment (e.g., -20 °C freezer, 0 °C ice bath, 25 °C water bath, 50 °C heating block).
Monitoring: Allow the reactions to proceed for a predetermined time (e.g., 24 hours). Take an aliquot from each reaction.
Analysis: Quench the aliquots and analyze them by chiral HPLC or GC to determine the conversion (%) and the enantiomeric excess (ee%).
Data Evaluation: Plot both conversion and ee% against temperature to visualize the optimal range.
Data Presentation: Example of Temperature Screening Results
Temperature (°C)
Conversion (%)
Enantiomeric Excess (ee%)
Notes
60
>99
65%
High conversion, but low selectivity. Potential for side products.
40
>99
82%
Improved selectivity with full conversion.
25 (RT)
98
94%
Excellent balance of conversion and selectivity.
0
85
98%
Highest selectivity, but conversion is incomplete at 24h.
-20
40
>99%
Impractically slow reaction rate.
Scenario 2: Formation of Significant Side Products
Problem: At elevated temperatures, you observe the formation of unknown impurities alongside your desired indanamine, reducing the overall yield and complicating purification.
Underlying Cause & Solution: Higher temperatures can provide sufficient energy to overcome the activation barrier for competing reaction pathways (e.g., decomposition, dimerization, or over-reduction). The solution is to identify a temperature that is high enough for a reasonable reaction rate but low enough to suppress these side reactions.
Workflow Diagram: Optimizing for Yield and Purity
Caption: Logical workflow for temperature optimization.
Scenario 3: Inconsistent Results Between Batches
Problem: You are running the same reaction under what you believe are identical conditions, but the ee% and yield vary significantly from one experiment to the next.
Underlying Cause & Solution: This often points to poor temperature control.[1] A difference of even 5 °C can have a dramatic impact. Using a simple oil bath without a thermostat, for example, can lead to significant temperature fluctuations.
Best Practices for Temperature Control:
Use Calibrated Equipment: Employ cryostats, circulating baths, or digitally controlled heating mantles/blocks.
Internal Thermometer: Whenever possible, measure the internal temperature of the reaction mixture, not just the bath temperature.
Consistent Vessel and Volume: Use the same type of reaction flask and solvent volume to ensure consistent heat transfer.
Stirring: Ensure consistent and efficient stirring to avoid thermal gradients within the reaction mixture.
Conceptual Framework: Kinetic vs. Thermodynamic Control
In nearly all successful asymmetric syntheses, the desired outcome is a result of kinetic control .[11][12] This means the reaction conditions, especially temperature, are set to favor the faster-forming product, which in this case is the desired enantiomer.
Low Temperature Favors Kinetic Product: At lower temperatures, the reaction is less likely to have enough energy to overcome the higher activation barrier of the undesired enantiomeric pathway. It also reduces the chance of the reaction reaching thermodynamic equilibrium.
Thermodynamic Control Leads to Racemization: Since both enantiomers of the product have the same stability (Gibbs free energy), a reaction under thermodynamic control would inevitably lead to a 50:50 mixture, or a racemate.[12] Therefore, any reaction that produces an enantiomeric excess is, by definition, under some degree of kinetic control.
Caption: Temperature's influence on kinetic vs. thermodynamic pathways.
References
Kinetic and Thermodynamic Control. Dalal Institute. Available at: [Link]
Insights into temperature controlled enantioselectivity in asymmetric catalysis. Royal Society of Chemistry. (2017). Available at: [Link]
Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. Journal of Organic Chemistry. (2003). Available at: [Link]
Kinetic vs Thermodynamic Controlled Promiscuous Biocatalytic Asymmetric Henry Reaction in Diastereocomplementary Synthesis of β-Nitroalcohols. ACS Publications. (2025). Available at: [Link]
Thermodynamic and kinetic reaction control. Wikipedia. Available at: [Link]
Thermodynamic vs. Kinetic Control Enables Lewis Acid-Induced Enantioselectivity Reversal Relying on the Same Chiral Source. ChemRxiv. (2020). Available at: [Link]
Unusual reversal of enantioselectivity in the asymmetric autocatalysis of pyrimidyl alkanol triggered by chiral aromatic alkanols and amines. Organic & Biomolecular Chemistry. (2017). Available at: [Link]
Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic B. American Chemical Society. (2003). Available at: [Link]
Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. ACS Publications. (2003). Available at: [Link]
Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. IntechOpen. (2024). Available at: [Link]
Rhodium(I)-Catalyzed Asymmetric Hydrogenation. Wiley-VCH. (2011). Available at: [Link]
Rhodium-Catalyzed Asymmetric Hydroamination of Allyl Amines. PMC. (2017). Available at: [Link]
Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews. (2021). Available at: [Link]
Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. Available at: [Link]
Rhodium(I)-Catalyzed Asymmetric Hydrogenation: Methods and Reactions. ResearchGate. (2018). Available at: [Link]
Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. MDPI. (2018). Available at: [Link]
Asymmetric synthesis of chiral amines with ω-transaminase. Yonsei University. (1999). Available at: [Link]
Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online. (2016). Available at: [Link]
Investigation of the temperature effect on the transamination reaction of 1. ResearchGate. (2019). Available at: [Link]
Chiral Amine Ee Determination Using Self-Assembled Octahedral Fe(II)-Imine Complexes. JoVE. (2017). Available at: [Link]
Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. Dove Medical Press. (2024). Available at: [Link]
Protein engineering of amine transaminases. Frontiers. (2022). Available at: [Link]
Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journals. (2019). Available at: [Link]
Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of. KAUST Repository. (2023). Available at: [Link]
(PDF) Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. ResearchGate. (2024). Available at: [Link]
Advanced Characterization & Enantiomeric Analysis of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
The following guide is a structured, technical analysis designed for researchers requiring rigorous characterization of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine. It moves beyond basic spectral listing to focus on the cr...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide is a structured, technical analysis designed for researchers requiring rigorous characterization of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine. It moves beyond basic spectral listing to focus on the critical challenge of validating enantiomeric purity in chiral synthons.
Executive Summary
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (CAS: 361389-84-6 for racemate) is a privileged chiral building block, sharing the pharmacophore of MAO-B inhibitors like Rasagiline. While standard 1H NMR confirms the connectivity of the indane core, it is blind to the compound's critical quality attribute: its stereochemistry.
This guide compares the performance of Standard 1H NMR (for structural confirmation) against two advanced NMR techniques for enantiomeric excess (ee) determination: Chiral Solvating Agents (CSAs) and Chiral Derivatization (Mosher’s Method) .
Key Insight: For high-throughput screening of enantiopurity, CSA-NMR offers a rapid "mix-and-measure" workflow. However, for absolute configuration assignment and high-precision ee% calculation (>98%), Mosher’s amide derivatization remains the superior analytical standard.
Structural Confirmation: Standard 1H NMR Analysis
Before assessing chirality, the scalar connectivity must be validated. The rigid bicyclic system of the indane core creates distinct coupling patterns.
Predicted Spectral Assignment (CDCl₃, 400 MHz)
Note: Chemical shifts are representative estimates based on 1-aminoindane analogs and substituent effects.
Position
Type
(ppm)
Multiplicity
(Hz)
Assignment Logic
1
CH (Benzylic)
4.25 - 4.35
t or dd
7.5
Deshielded by amine; diagnostic for C1 substitution.
7
Ar-H
7.15
d
7.8
Ortho coupling to H4/H5; shielded relative to unsubstituted indane.
5
Ar-H
7.05
d
7.8
Ortho coupling to H4; meta to methyl.
4
Ar-H
6.98
s (broad)
-
Isolated by C6-Me; typically a broad singlet or fine doublet.
6-Me
CH₃
2.32
s
-
Characteristic aromatic methyl singlet.
3
CH₂ (Benzylic)
2.75 - 2.90
m
-
Benzylic methylene; complex roofing effect.
2
CH₂
2.40 - 2.55
m
-
Homobenzylic; distinct diastereotopic protons due to C1 chiral center.
2'
CH₂
1.60 - 1.75
m
-
Homobenzylic; upfield partner of the C2 methylene.
NH₂
Amine
1.80 - 2.20
br s
-
Exchangeable; shift varies with concentration/water content.
Diagnostic Coupling Logic
The C1 proton is the "anchor" signal. In a racemic mixture, this appears as a single multiplet.
Validation Check: If the integral of the aromatic region (3H) to the methyl singlet (3H) is not exactly 1:1, check for solvent occlusion (e.g., Toluene) or oxidation to the indanone (which would shift H1 significantly downfield or remove it).
Standard NMR cannot distinguish the (S)-enantiomer from the (R)-enantiomer. To validate the "S" designation, you must introduce a chiral environment.
Method A: Chiral Solvating Agents (CSA)
Reagent: (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BINOL-PA) or (S)-Mandelic Acid.
Mechanism: Formation of transient diastereomeric salts in solution.
Protocol: Dissolve 5 mg of amine in CDCl₃. Add 1.5 equivalents of (R)-BINOL-PA.
Observation: The ammonium proton signals (downfield ~8-10 ppm) and the C1-H signal will split if the sample is racemic.
Performance:
Speed: High (5 mins).
Resolution: Low to Medium (
ppm).
Utility: Best for quick "Yes/No" checks of enantiopurity during process development.
Method B: Mosher's Amide Derivatization (The Gold Standard)
Reagent: (R)-(-)-
-Methoxy--(trifluoromethyl)phenylacetyl chloride ((R)-MTPA-Cl).
Mechanism: Covalent formation of diastereomeric amides. The (S)-amine reacts with (R)-acid to form the (S,S)-diastereomer, which has distinct NMR shifts compared to the (R,S)-diastereomer derived from the (R)-amine contaminant.
Protocol: Reaction in NMR tube (see Section 4).
Observation: Distinct signals for the C6-Methyl and C1-H protons.
Performance:
Speed: Low (1-2 hours prep + reaction).
Resolution: High (
ppm).
Utility: Required for absolute configuration assignment and quantification of ee% > 98%.
Comparative Data Summary
Feature
Standard 1H NMR
CSA-NMR (BINOL)
Mosher's Derivatization
Primary Output
Connectivity / Purity
Enantiomeric Excess (Approx)
Absolute Config / Precise ee%
Sample Prep Time
5 min
10 min
60-90 min
Sample Recovery
Yes
Yes (Extraction required)
No (Covalent bond)
Resolution ()
N/A
0.01 - 0.05 ppm
0.10 - 0.25 ppm
Cost per Run
Low (Solvent only)
Medium (Reagent cost)
High (Reagent + Time)
Accuracy
N/A
2-5%
<1%
Experimental Protocols
Protocol 1: In-Tube Mosher's Derivatization
Use this protocol to definitively prove the (S)-configuration.
Preparation: Dissolve 5 mg of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine in 0.6 mL of dry Pyridine-d5 (acts as solvent and base).
Reaction: Add 10
L (approx 1.2 eq) of (R)-(-)-MTPA-Cl (Mosher's Acid Chloride).
Incubation: Shake the NMR tube vigorously. Allow to stand at room temperature for 30 minutes. The reaction is usually instantaneous for primary amines.
Acquisition:
Run 1H NMR : Focus on the C6-Methyl doublet (now split due to diastereomers) and the Metheny-methoxy group of the MTPA moiety.
Run 19F NMR (Optional but recommended): The CF3 group provides a clean singlet, often separated by >0.2 ppm for diastereomers.
Analysis:
Identify the major set of signals (S-amine + R-acid = S,R-amide).
Identify trace signals of the enantiomer (R-amine + R-acid = R,R-amide).
Calculate ee%:
.
Visualization of Analytical Logic
Decision Workflow for Characterization
This diagram guides the researcher on which method to select based on the stage of drug development.
Caption: Decision tree for selecting the appropriate NMR modality based on analytical requirements (Purity vs. Chirality).
Mosher's Analysis Logic
Visualizing how the shielding cone of the phenyl ring creates the chemical shift difference (
).
Caption: Logic flow for Mosher's analysis. The interaction between the chiral centers creates a predictable chemical shift difference (
Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link
Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher Ester Analysis for the Determination of Absolute Configuration of Stereogenic (Chiral) Carbinol Carbons.[2] Nature Protocols, 2, 2451–2458. Link
Wenzel, T. J. (2018). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley. Link
Parker, D. (1991). NMR Determination of Enantiomeric Purity. Chemical Reviews, 91(7), 1441–1457. Link
Sigma-Aldrich. (2024). Product Specification: (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine.[3] Link (Representative Link for sourcing)
Chiral HPLC methods for separating (S) and (R) 6-methyl-1-aminoindane
Analytical Strategies for the Chiral HPLC Separation of (S) and (R) 6-Methyl-1-aminoindane: A Comparative Guide Executive Context & Mechanistic Framework The enantiomeric separation of chiral primary amines, such as 6-me...
Author: BenchChem Technical Support Team. Date: March 2026
Analytical Strategies for the Chiral HPLC Separation of (S) and (R) 6-Methyl-1-aminoindane: A Comparative Guide
Executive Context & Mechanistic Framework
The enantiomeric separation of chiral primary amines, such as 6-methyl-1-aminoindane (6-MAI), is a critical quality attribute in modern pharmaceutical and chemical development. The global regulatory landscape strongly favors the development of single-enantiomer compounds to optimize therapeutic efficacy and safety profiles; notably, the European Medicines Agency (EMA) has not approved a racemic mixture since 2016[1].
Because 6-MAI shares a structural backbone with 1-aminoindan (the core scaffold of the selective MAO-B inhibitor rasagiline), its stereochemical resolution relies on identical host-guest and steric-recognition mechanisms[2]. Chiral recognition of 6-MAI hinges entirely on the spatial orientation of its primary amine group (-NH₂) and the steric bulk of the methyl-substituted indane ring.
As an Application Scientist, I evaluate three distinct chromatographic paradigms for this separation:
Polysaccharide-Based Normal Phase (NP): Relies on hydrogen bonding, dipole-dipole interactions, and steric inclusion within chiral cavities.
Crown Ether Reversed Phase (RP): Utilizes target-specific host-guest complexation of the protonated primary amine.
Chiral Mobile Phase Additives (CMPA): Employs transient diastereomeric "sandwiched" complex formation in the mobile phase.
Decision Workflow
Figure 1: Decision workflow for selecting chiral HPLC methods for 6-methyl-1-aminoindane.
Comparative Performance Analysis
The following table synthesizes the expected chromatographic performance for 6-MAI enantiomers, extrapolated from validated empirical data on the parent 1-aminoindan scaffold[2][3][4].
Methodology
Stationary Phase
Mobile Phase System
Primary Recognition Mechanism
Est. Selectivity (α)
Est. Resolution (Rs)
Polysaccharide (NP)
Chiralpak AD-H (Amylose-based)
Hexane / Ethanol / Butylamine (980:20:0.4)
H-bonding, Dipole-dipole, Steric fit
1.25 - 1.40
> 2.0
Crown Ether (RP)
ChiroSil RCA(+)
Methanol / Water + 5mM HClO₄ (84:16)
Host-Guest Inclusion of -NH₃⁺
~ 1.91
> 2.5
CMPA (RP)
Achiral C18
Acidic Buffer + 18-Crown-6 + DM-β-CD
Sandwiched Complex Formation
1.15 - 1.30
~ 1.8
Step-by-Step Self-Validating Protocols
Protocol A: Normal-Phase Separation via Polysaccharide CSP
This method is the industry standard for preparative scale-up due to the high loading capacity of amylose-based stationary phases.
Causality of Design: Silica-based polysaccharide columns possess residual silanol groups that strongly interact with the primary amine of 6-MAI, causing severe peak tailing. The addition of 0.4% butylamine acts as a competitive masking agent, neutralizing these acidic silanols to ensure sharp, symmetrical peaks[2].
Step 1: Mobile Phase Preparation. Mix HPLC-grade Hexane and Ethanol in a 980:20 (v/v) ratio. Add 0.4% (v/v) Butylamine. Degas via ultrasonication for 15 minutes.
Step 2: System Equilibration. Install a Chiralpak AD-H column (250 x 4.6 mm, 5 µm). Purge the system at 0.7 mL/min until the baseline stabilizes (approx. 45 minutes) at 25°C.
Step 3: Sample Preparation. Dissolve racemic 6-MAI in the mobile phase to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.
Step 4: Self-Validation (System Suitability).
Blank Injection: Inject 10 µL of mobile phase to confirm the absence of ghost peaks at the detection wavelength (265 nm).
Racemate Injection: Inject 10 µL of the 6-MAI standard. Calculate the tailing factor (must be < 1.5) and Resolution (Rs must be ≥ 1.5). Diagnostic: If Rs < 1.5, decrease the ethanol modifier concentration to 15% to increase retention and steric interaction time.
Step 5: Execution. Proceed with sample analysis, bracketing with the racemate standard every 10 injections to verify retention time stability.
Protocol B: Reversed-Phase Separation via Crown Ether CSP
This method provides superior, target-specific selectivity exclusively for primary amino acids and amines.
Causality of Design: The ChiroSil RCA(+) column features a chiral crown ether covalently bonded to silica. For chiral recognition to occur, the primary amine of 6-MAI must be fully protonated (-NH₃⁺) so it can insert into the crown ether cavity (host-guest complexation). Perchloric acid (HClO₄) is utilized to lower the pH without introducing strongly coordinating anions that might disrupt the complex[4].
Step 1: Mobile Phase Preparation. Prepare a mixture of Methanol and Water (84:16 v/v). Add Perchloric acid to achieve a final concentration of 5 mM. Degas thoroughly.
Step 2: System Equilibration. Install the ChiroSil RCA(+) column (150 x 4.6 mm, 5 µm). Equilibrate at 1.0 mL/min until the UV baseline at 210 nm is flat.
Step 3: Sample Preparation. Dissolve 6-MAI in Methanol to 1.0 mg/mL.
Step 4: Self-Validation (System Suitability).
Inject a known enantiopure standard (e.g., pure (R)-6-MAI) to determine elution order. Crown ether columns have a predictable elution reversal if the opposite phase (SCA(-)) is used.
Inject the racemate standard. Verify Rs > 2.0. Diagnostic: If retention is too long, increase the methanol ratio to 90:10.
Step 5: Execution. Run samples at 1.0 mL/min, monitoring at 210 nm.
Protocol C: Chiral Mobile Phase Additive (CMPA) Method
Causality of Design: When a dedicated chiral column is unavailable, an achiral C18 column can be utilized. By adding non-chiral 18-crown-6 and chiral dimethyl-β-cyclodextrin (DM-β-CD) to an acidic mobile phase, the protonated 6-MAI forms a transient "sandwiched complex" ([18-crown-6 + amine + CD]). The diastereomeric nature of this complex allows for separation on a standard reversed-phase column[3].
Step 1: Prepare an acidic aqueous buffer (pH 2.5) containing 10 mM 18-crown-6 and 10 mM DM-β-CD.
Step 2: Mix with Acetonitrile (80:20 Buffer:ACN).
Step 3: Equilibrate a standard C18 column (150 x 4.6 mm, 5 µm) at 1.0 mL/min.
Step 4: Inject 10 µL of 1.0 mg/mL 6-MAI racemate. Validate that Rs > 1.5 before proceeding with analytical runs.
Conclusion
For the analytical and preparative separation of 6-methyl-1-aminoindane, the Polysaccharide NP method offers the best balance of loadability and resolution, making it ideal for synthetic scale-up. However, for strict analytical quantification of enantiomeric excess (ee%) where primary amine specificity is paramount, the Crown Ether RP method provides unmatched selectivity and baseline resolution.
References
Auerbach, M. "Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development." American Pharmaceutical Review. 1
European Patent Office. "PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN" (EP3068746A1). 2
Regis Technologies. "1-Aminoindan - ChiroSil Method." 4
Zhang, C., et al. "Separation of chiral primary amino compounds by forming a sandwiched complex in reversed-phase high performance liquid chromatography." Journal of Chromatography A (PubMed).3
A Comparative Guide to the Spectroscopic Identification of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine: Focusing on IR Spectroscopy
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and complex organic synthesis, the unambiguous identification of chiral molecules is paramount. (S)-6-Methyl-...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and complex organic synthesis, the unambiguous identification of chiral molecules is paramount. (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, a substituted indane derivative, presents a unique analytical challenge requiring a multi-faceted approach for its complete characterization. This guide provides an in-depth comparison of spectroscopic techniques, with a primary focus on the utility of Infrared (IR) Spectroscopy for the initial identification of this compound. We will delve into the expected IR absorption peaks, compare its efficacy with alternative methods like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), and provide a comprehensive workflow for its structural elucidation.
The Role of IR Spectroscopy in Preliminary Identification
Infrared spectroscopy is a rapid and non-destructive analytical technique that provides valuable information about the functional groups present in a molecule.[1] By measuring the absorption of infrared radiation by a sample, we can identify the characteristic vibrational frequencies of different chemical bonds. For a molecule like (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, IR spectroscopy serves as an excellent first-pass analytical tool to confirm the presence of key functional moieties.
Predicted IR Absorption Peaks for (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
The structure of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine contains a primary amine, a substituted aromatic ring, and aliphatic C-H bonds within the dihydroindene framework. These features will give rise to a series of characteristic absorption bands in the IR spectrum.
N-H Stretches: The presence of two distinct peaks in the 3400-3250 cm⁻¹ region is a hallmark of a primary amine, corresponding to the asymmetric and symmetric stretching vibrations of the N-H bonds.[2][3]
Aromatic C-H and C=C Stretches: The absorption above 3000 cm⁻¹ for C-H stretching and the peaks in the 1600-1400 cm⁻¹ range confirm the presence of an aromatic ring.[6][7][8][9] The specific pattern of the C-H out-of-plane bending bands in the 900-675 cm⁻¹ region can provide clues about the substitution pattern on the benzene ring.[6][7][9] For a 1,2,4-trisubstituted benzene ring as in our molecule, strong absorptions are expected in this region.
Aliphatic C-H Stretches: The strong absorptions just below 3000 cm⁻¹ are indicative of the sp³ hybridized C-H bonds in the methyl group and the dihydroindene ring.[8][10]
A Comparative Analysis of Analytical Techniques
While IR spectroscopy is invaluable for functional group identification, it does not provide a complete picture of the molecular structure, nor does it inherently reveal information about the stereochemistry. For unambiguous identification and characterization of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, a combination of analytical techniques is essential.
Technique
Information Provided
Strengths
Limitations
Infrared (IR) Spectroscopy
Presence of functional groups (amine, aromatic, aliphatic C-H).
Rapid, non-destructive, excellent for initial screening.
Provides limited information on molecular connectivity and no information on stereochemistry.
¹H and ¹³C NMR Spectroscopy
Detailed information on the carbon-hydrogen framework, chemical environment of each proton and carbon, and connectivity through coupling patterns.
Provides a definitive structural map of the molecule.[6][11][12]
Requires larger sample amounts than MS, can be complex to interpret for intricate molecules.
Mass Spectrometry (MS)
Precise molecular weight and elemental composition (High-Resolution MS). Fragmentation patterns provide structural clues.[2][4]
Extremely sensitive, provides molecular formula.
Isomeric and stereoisomeric differentiation can be challenging without tandem MS or coupling with a separation technique.
Chiral Chromatography (e.g., HPLC or SFC)
Separation of enantiomers, allowing for the determination of enantiomeric purity.
The only direct method to confirm the stereochemistry and enantiomeric excess.
Requires the development of a specific chiral method.
UV-Vis Spectroscopy
Confirms the presence of the aromatic chromophore.[6][11]
Simple and rapid.
Provides limited structural information.
Experimental Protocols
Attenuated Total Reflectance (ATR) IR Spectroscopy
A robust and straightforward method for obtaining the IR spectrum of a solid or liquid sample.
Methodology:
Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.
Record a background spectrum of the empty ATR setup.
Place a small amount of the (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine sample directly onto the ATR crystal.
Apply pressure using the built-in clamp to ensure good contact between the sample and the crystal.
Acquire the IR spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.
Clean the crystal thoroughly after the measurement.
Visualizing the Identification Process
The following diagrams illustrate the key structural features for IR analysis and a comprehensive workflow for the unambiguous identification of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine.
Caption: Key functional groups of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine and their characteristic IR absorption regions.
A Senior Application Scientist's Guide to the Validation of Enantiomeric Purity for (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
In the landscape of pharmaceutical development, the stereochemical identity of a molecule is not a trivial detail; it is a critical determinant of therapeutic efficacy and toxicological profile. For chiral building block...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical development, the stereochemical identity of a molecule is not a trivial detail; it is a critical determinant of therapeutic efficacy and toxicological profile. For chiral building blocks like (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, a precursor in the synthesis of various biologically active compounds, the rigorous validation of enantiomeric purity is a cornerstone of quality control and regulatory compliance. An impurity in the form of the (R)-enantiomer can lead to reduced efficacy, altered pharmacological effects, or unforeseen toxicity.
This guide provides an in-depth comparison of established analytical methodologies for quantifying the enantiomeric purity of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine. We will move beyond mere protocols to explore the causality behind experimental choices, ensuring that each method is presented as a self-validating system. Our focus is on providing researchers, scientists, and drug development professionals with the technical accuracy and field-proven insights necessary to select and implement the most suitable validation strategy.
Physicochemical Properties of 6-Methyl-2,3-dihydro-1H-inden-1-amine
A foundational understanding of the analyte's properties is paramount before delving into method development.
Property
Value
Molecular Formula
C₁₀H₁₃N
Molecular Weight
147.22 g/mol
CAS Number
361389-84-6 (for the racemate)
Appearance
Varies; often supplied as a hydrochloride salt
Chirality
Contains one stereocenter at the C1 position
Comparative Analysis of Analytical Methodologies
The determination of enantiomeric excess (e.e.) is most commonly achieved through chromatographic techniques that employ a chiral environment to differentiate between enantiomers. We will compare the two most powerful and widely used techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), alongside a discussion of Nuclear Magnetic Resonance (NMR) spectroscopy as a valuable orthogonal method.
Chiral HPLC is arguably the gold standard for enantiomeric purity analysis due to its versatility, robustness, and broad applicability.[1][2]
Principle of Separation:
The separation mechanism relies on a Chiral Stationary Phase (CSP). Enantiomers are passed through the column and interact with the CSP, forming transient, diastereomeric complexes.[2] The stability of these complexes differs for each enantiomer due to stereochemical differences, resulting in differential retention times and, consequently, separation. For primary amines like our target compound, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) and cyclofructan-based CSPs are often highly effective.[3][4][5]
Causality Behind Method Design: The primary amine functional group is basic and prone to strong interactions with residual acidic silanol groups on the silica support of the CSP, leading to poor peak shape (tailing). To counteract this, a basic additive, such as diethylamine (DEA) or triethylamine (TEA), is incorporated into the mobile phase.[6][7] This additive competitively binds to the active silanol sites, ensuring symmetrical, efficient peaks for the analyte.
Caption: High-level workflow for chiral HPLC analysis.
Detailed Experimental Protocol: Chiral HPLC
System Preparation:
HPLC System: A standard HPLC system with a UV detector is sufficient.
Chiral Column: A polysaccharide-based column, such as one based on amylose tris(3,5-dimethylphenylcarbamate), is a strong starting point.[3][5] (e.g., Chiralpak® IA or equivalent).
Column Equilibration: Equilibrate the column with the mobile phase at a stable flow rate for at least 30-60 minutes, or until a stable baseline is achieved.[8]
Mobile Phase Preparation:
Prepare a mobile phase consisting of n-Hexane and Isopropanol (IPA) in a 90:10 (v/v) ratio.
Add 0.1% (v/v) Diethylamine (DEA) to the mobile phase mixture to improve peak shape.[6]
Filter and degas the mobile phase prior to use.
Sample Preparation:
Racemate Standard: Prepare a solution of the racemic 6-Methyl-2,3-dihydro-1H-inden-1-amine (approx. 1 mg/mL) in the mobile phase. This is a critical step for system suitability, confirming peak identification and the column's ability to resolve the enantiomers.
Analyte Sample: Prepare a solution of the (S)-enantiomer sample at approximately 1 mg/mL in the mobile phase.
Instrumental Conditions:
Flow Rate: 1.0 mL/min.
Column Temperature: 25 °C.
Injection Volume: 10 µL.
Detection: UV at 220 nm.
Data Analysis and System Suitability:
Inject the racemic standard. The resolution between the two enantiomer peaks should be greater than 1.5.
Inject the (S)-enantiomer sample.
Identify the peaks corresponding to the (S)- and (R)-enantiomers based on the retention times from the racemate injection.
Calculate the enantiomeric purity (% Area) using the following formula:
Chiral GC is another powerful technique, particularly for volatile and thermally stable compounds. It often provides exceptional resolution and speed.
Principle of Separation:
Similar to HPLC, chiral GC employs a capillary column coated with a CSP. Derivatized cyclodextrins are the most common and effective CSPs for this purpose.[9][10] The enantiomers partition differently between the carrier gas (mobile phase) and the liquid CSP, leading to separation based on the differential stability of the transient diastereomeric interactions.
Causality Behind Method Design:
Primary amines often exhibit poor chromatographic behavior in GC (e.g., peak tailing) and may not be sufficiently volatile. Therefore, derivatization is almost always a mandatory step.[11] Converting the amine to a less polar, more volatile derivative, such as a trifluoroacetamide by reacting it with trifluoroacetic anhydride (TFAA), is a common and effective strategy. This not only improves peak shape and volatility but can also enhance chiral recognition by the CSP.[9][11]
Caption: Principle of chiral recognition on a stationary phase.
Detailed Experimental Protocol: Chiral GC
Derivatization:
In a vial, dissolve ~1 mg of the amine sample (or racemate) in 200 µL of a suitable solvent like Dichloromethane.
Add 50 µL of Trifluoroacetic Anhydride (TFAA).
Cap the vial and heat at 60 °C for 15 minutes.
Evaporate the solvent and excess reagent under a gentle stream of nitrogen.
Reconstitute the residue in 1 mL of Hexane for GC analysis.
System Preparation:
GC System: A standard GC with a Flame Ionization Detector (FID) is ideal.
Chiral Column: A column coated with a derivatized β-cyclodextrin, such as heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin, is a suitable choice.[9]
Condition the column according to the manufacturer's instructions.
Sample Preparation:
Prepare both a racemic standard and the (S)-enantiomer sample using the derivatization procedure above.
Instrumental Conditions:
Carrier Gas: Hydrogen or Helium, at a constant flow or linear velocity (e.g., 40 cm/sec).
Injector Temperature: 250 °C.
Detector Temperature: 250 °C (FID).
Oven Temperature Program: Start at 120 °C, hold for 1 minute, then ramp at 2 °C/min to 180 °C, and hold for 5 minutes. (Note: This is a starting point and requires optimization).
Analysis is identical to HPLC: inject the racemate to confirm peak identity and resolution, then inject the sample and calculate purity based on integrated peak areas.
NMR Spectroscopy with Chiral Derivatizing/Solvating Agents
While chromatography is separative, NMR is a spectroscopic technique that can provide enantiomeric purity information without physical separation. It serves as an excellent orthogonal method for verification.
Principle: Enantiomers are indistinguishable in an achiral solvent by NMR. However, by adding a chiral auxiliary, one can induce a chemical shift non-equivalence. This can be done in two ways:
Chiral Solvating Agents (CSAs): Agents like (R)- or (S)-1,1'-bi-2-naphthol (BINOL) form rapidly exchanging, diastereomeric solvates with the amine, where protons in the (S)- and (R)-enantiomers experience slightly different magnetic environments and appear as distinct signals.[12]
Chiral Derivatizing Agents (CDAs): The amine is covalently reacted with a CDA, such as Mosher's acid chloride (MTPA-Cl), to form stable diastereomers. These diastereomers have distinct NMR spectra, and the ratio can be determined by integrating well-resolved signals (e.g., the methoxy signal of the MTPA moiety).[13]
Simplified Protocol (Using a CDA):
Dissolve ~5-10 mg of the (S)-amine sample in an NMR tube with ~0.6 mL of deuterated chloroform (CDCl₃).
Add a slight molar excess (~1.1 equivalents) of a CDA (e.g., (R)-MTPA-Cl) and a non-nucleophilic base (e.g., pyridine).
Allow the reaction to proceed to completion (can be monitored by TLC or NMR).
Acquire a high-resolution proton (¹H) NMR spectrum.
Identify a pair of well-resolved signals corresponding to the two diastereomers.
Carefully integrate these signals. The ratio of the integrals directly corresponds to the enantiomeric ratio of the original amine. The accuracy is generally considered to be within ±5%.[14]
Performance Comparison Guide
The choice of method depends on several factors, including available equipment, required sensitivity, sample throughput, and the specific goals of the analysis (e.g., routine QC vs. trace impurity detection).
Parameter
Chiral HPLC
Chiral GC
NMR with Chiral Agents
Resolution
Very Good to Excellent. Highly tunable via mobile phase composition.
Excellent. Often baseline separation with high efficiency capillary columns.
Moderate. Depends on the agent and magnetic field strength. Signal overlap can be an issue.
Sensitivity (LOD/LOQ)
High. Easily reaches low ppm levels with a UV detector.
Very High. FID is highly sensitive to hydrocarbons.
Low. Requires mg quantities of sample; generally not suitable for trace analysis (<1%).
Analysis Time
Moderate (typically 10-30 minutes).
Fast (typically 5-20 minutes).
Fast data acquisition, but sample preparation (derivatization) can take >30 min.
Method Development
Moderate to Complex. Requires screening of columns and mobile phases.[15]
Moderate. Requires optimization of derivatization and temperature program.
Relatively Simple. Involves screening a few standard chiral agents.
Cost
High initial cost for instrumentation. Chiral columns are expensive but have a long lifetime if cared for.
Moderate instrument cost. Columns are less expensive than HPLC columns.
High instrument cost (NMR spectrometer), but low cost per sample for reagents.
Robustness
High. Methods are generally very reproducible and transferable, as outlined by ICH guidelines.[16][17]
Moderate. Derivatization step can introduce variability. Susceptible to non-volatile matrix components.
High. NMR is an inherently quantitative and robust technique.
Conclusion: A Multi-faceted Approach to Validation
For the definitive validation of the enantiomeric purity of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine, Chiral HPLC stands out as the most robust, versatile, and widely accepted primary technique. It offers a superb balance of resolution, sensitivity, and established protocols for validation in a regulated environment.
Chiral GC serves as an excellent, high-resolution alternative, especially in environments where speed is critical and derivatization protocols are well-established. Its orthogonal separation mechanism makes it a powerful secondary technique for method verification.
Finally, NMR with chiral auxiliaries provides an indispensable, non-separative method for confirming the identity and purity of bulk material. While it lacks the sensitivity for trace impurity detection, its value as an orthogonal, confirmatory technique cannot be overstated.
A truly trustworthy validation package, grounded in the principles of scientific integrity, would leverage Chiral HPLC as the primary release method, with data potentially supported by either Chiral GC or NMR to demonstrate specificity and accuracy, fully aligning with the expectations of modern pharmaceutical development and regulatory bodies like the ICH.[18][19][20]
References
Perez-Fuertes, Y., Kelly, A. M., Fossey, J. S., et al. (2008). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Nature Protocols, 3(2), 210-4. [Link]
University of Bath (2008). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. University of Bath's research portal. [Link]
James, T. D., et al. (2006). Simple Protocol for NMR Analysis of the Enantiomeric Purity of Primary Amines. Organic Letters, 8(4), 609-612. [Link]
Perez-Fuertes, Y., et al. (2008). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. ResearchGate. [Link]
Columnex (n.d.). Chiral HPLC and SFC Columns. [Link]
Chaudhary, P., Yadav, G. D., & Singh, S. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12, 25457-25464. [Link]
Isle, V., & Berthod, A. (2014). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Journal of Chromatography A, 1363, 139-148. [Link]
Pharmaceutical Technology (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. [Link]
Netpharmalab (n.d.). Validation of analytical methods. [Link]
ECA Academy (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
MDPI (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1349. [Link]
European Medicines Agency (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]
U.S. Food and Drug Administration (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Phenomenex (n.d.). Strategies for Chiral HPLC Method Development. [Link]
Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 176-184. [Link]
Shabir, G. A. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America. [Link]
Bioanalysis Zone (n.d.). Chiral HPLC Column Selection and Method Development Guide. [Link]
Wiley Analytical Science (2018). New GC investigation of chiral amine separation. [Link]
Restek (n.d.). A Guide to the Analysis of Chiral Compounds by GC. [Link]
Pirkle, W. H., & Wang, T. (2009). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. Journal of Chromatographic Science, 47(8), 695-700. [Link]
Armstrong, D. W., et al. (2013). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC North America. [Link]
Reference Standards for (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine Analysis: A Technical Comparison Guide
Executive Summary & Application Context (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-Methyl-1-aminoindane) is a critical chiral scaffold, primarily utilized in the synthesis of rigid analogues of phenet...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Application Context
(S)-6-Methyl-2,3-dihydro-1H-inden-1-amine (also known as (S)-6-Methyl-1-aminoindane) is a critical chiral scaffold, primarily utilized in the synthesis of rigid analogues of phenethylamine and potential Monoamine Oxidase (MAO) inhibitors. In drug development, the enantiomeric purity of this intermediate is non-negotiable; the (S)-enantiomer often exhibits distinct pharmacological profiles compared to its (R)-counterpart.
This guide compares reference standard grades available for this compound, focusing on the critical distinction between Certified Reference Materials (CRMs) (or fully characterized Secondary Standards) and Research Grade materials. We provide a validated protocol for enantiomeric excess (ee) determination, ensuring your analytical workflows meet the stringent requirements of ICH Q2(R1) and Q7 guidelines.
The Chirality Imperative
The biological activity of aminoindanes is highly stereospecific. For instance, in related compounds like Rasagiline, the (R)-enantiomer is the active MAO-B inhibitor. Conversely, for 6-methyl analogues, maintaining high optical purity (>99.5% ee) is essential to prevent off-target toxicity and ensure consistent kinetic data.
Product Comparison: Characterized Reference vs. Research Grade
In analytical workflows, "purity" is often conflated with "potency." The table below highlights the objective differences between a fully characterized Reference Standard (Product A) and a typical Research Grade supplier (Product B).
Table 1: Technical Attribute Comparison
Feature
Product A: Qualified Reference Standard
Product B: Research Grade Chemical
Impact on Analysis
Assay (Potency)
99.8% w/w (Determined by qNMR or Mass Balance)
~98% (Area% by HPLC only)
Critical: Area% ignores salts/solvents, leading to dosing errors.
Warning: Relying on HPLC Area% (Product B) for quantitative assays is a common failure mode. A sample can be 99.9% pure by HPLC Area% but only 85% potent due to the presence of inorganic salts (NaCl) or trapped solvent (Isopropanol/EtOAc) from the crystallization process. Always use a standard with a Mass Balance Assay or qNMR value.
To validate the quality of your (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine standard, a specific chiral HPLC method is required. Standard C18 columns cannot distinguish enantiomers.
Method Principle
The separation relies on the interaction between the amine group of the analyte and the carbamate moieties of the chiral stationary phase (Amylose-based). The 6-methyl group increases lipophilicity, requiring a non-polar mobile phase with a basic modifier to suppress ionization of the primary amine, ensuring sharp peak shapes.
Protocol: Normal Phase Chiral HPLC
Column: Chiralpak AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate)), 5 µm, 250 x 4.6 mm.
System Suitability: Inject a racemic mixture (rac-6-methyl-1-aminoindane).
Requirement: Resolution (
) between (R) and (S) peaks must be > 2.5.
Blank Injection: Inject mobile phase to ensure no carryover.
Standard Injection: Inject the (S)-Reference Standard.
Expectation: Single peak at
~12.5 min (S-isomer). Trace (R)-isomer may appear at ~10.5 min (depending on column batch).
Calculation:
Qualification Workflow Visualization
The following diagram illustrates the decision matrix for qualifying a generic batch of (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine as a Secondary Reference Standard using a Primary Standard (or fully characterized material) as the anchor.
Figure 1: Decision tree for the qualification of in-house secondary reference standards. Note that Chiral Purity is a "Gatekeeper" step before expensive potency testing.
Supporting Experimental Data: Stability & Salt Forms
When selecting a reference standard, the salt form significantly impacts stability.
Free Base: Oily liquid or low-melting solid. Prone to oxidation and carbamate formation (reaction with atmospheric CO2). Not recommended for long-term storage.
Hydrochloride (HCl) Salt: White crystalline solid. High melting point (>200°C). Chemically stable for >2 years at 2-8°C.
Experimental Observation (Stress Testing):
In a forced degradation study (60°C, 7 days), the Free Base showed a 1.2% increase in impurities (oxidative degradation), whereas the HCl Salt remained stable (<0.05% change).
Recommendation: Always purchase or generate the Hydrochloride salt for use as a reference standard. If the free base is required for a reaction, neutralize the standard in situ.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link
United States Pharmacopeia (USP). (2023). General Chapter <11> Reference Standards. USP-NF. Link
Subramanian, G. (2007). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Detailed methodologies for aminoindane resolution on polysaccharide phases).
FDA Guidance for Industry. (2001). Analytical Procedures and Methods Validation for Drugs and Biologics.[1] U.S. Food and Drug Administration.[2] Link
Teva Pharmaceutical Industries. (2011). Process for preparation of Rasagiline and salts thereof.[3] (Patent US20110155626A1 - Describes analogous resolution and analysis of aminoindanes). Link
Personal Protective Equipment & Handling Guide: (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine
Executive Summary & Risk Context[1][2][3] Handling (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine requires a dual-threat risk assessment. As a chiral aminoindane, this compound presents two distinct categories of hazard: Chem...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Risk Context[1][2][3]
Handling (S)-6-Methyl-2,3-dihydro-1H-inden-1-amine requires a dual-threat risk assessment. As a chiral aminoindane, this compound presents two distinct categories of hazard:
Chemical Functionality (Primary Amine): High potential for chemical burns, severe eye damage (Category 1/2A), and respiratory irritation.
Pharmacological Potency (Indane Scaffold): Structurally related to monoamine oxidase (MAO) inhibitors and psychoactive agents (e.g., Rasagiline analogues). Until specific toxicology data proves otherwise, treat this substance as a Potent Compound (OEB 3/4) with significant central nervous system (CNS) activity upon absorption.
The Golden Rule: Protect the scientist from the chemistry, and protect the stereochemistry from the scientist. (S)-enantiomers are often the bioactive forms; cross-contamination or degradation affects both safety and data integrity.
Hazard Identification & Control Banding
Before selecting PPE, we must define the "Zone of Exposure."
Hazard Category
Specific Risk
Mechanism of Action
Skin Absorption
HIGH
The lipophilic indane ring facilitates dermal penetration; the amine group causes local necrosis.
Inhalation
MODERATE/HIGH
Solid salts (HCl/Tartrate) form dust; free bases have significant vapor pressure.
Ocular
SEVERE
Amines are basic; splashes cause saponification of corneal lipids (permanent damage).
Sensitization
POSSIBLE
Benzylic amines are known sensitizers; repeated exposure may trigger anaphylaxis.
PPE Selection Matrix
This protocol uses a Barrier-in-Depth approach. Standard latex gloves are insufficient for aromatic amines due to rapid permeation.
P100 stops potent dust; OV stops amine vapors. Surgical masks provide ZERO protection.
Eye/Face
Chemical Splash Goggles (Indirect venting).
Face Shield (8-inch)worn over goggles.
Safety glasses allow vapors/dust to bypass the side shields.
Body
Lab Coat (Tyvek/Polypropylene preferred over cotton).
Chemical Resistant Apron (Butyl or Neoprene).
Cotton absorbs amines, holding them against the skin.
Glove Permeation Logic (Visualization)
The following diagram illustrates the decision logic for glove selection based on the state of matter and duration of use.
Operational Protocol: The "Zone of Protection"
This procedure establishes a self-validating workflow to minimize exposure.
Phase 1: Preparation (The Setup)
pH Check: Prepare a saturated aqueous bicarbonate solution or weak acid (citric) for emergency neutralization of spills before opening the bottle.
Static Control: Use an ionizing fan or anti-static gun if handling the solid. Charged amine dust is "sticky" and difficult to contain.
Double-Glove Donning: Inspect the inner glove for tears. Don the outer glove. Tape the outer glove cuff to the lab coat sleeve if handling >1 gram.
Phase 2: Manipulation (The Work)
Weighing: NEVER weigh this compound on an open bench. Move the balance into the fume hood.
Solvent Choice: Avoid chlorinated solvents (DCM/Chloroform) if possible; they facilitate skin absorption of amines. Use Ethyl Acetate or Alcohols where chemistry permits.
Quenching: If the amine is used as a reagent, quench the reaction mixture (e.g., with dilute HCl) inside the hood before removing any glassware.
Phase 3: Decontamination (The Exit)
Wipe Down: Clean the balance and hood surface with a disposable wipe soaked in 10% Ethanol/Water .
Why? Ethanol solubilizes the lipophilic indane; water helps remove the salt forms.
Doffing Sequence:
Remove outer gloves (turn inside out).
Remove eyewear (handle by earpieces/strap).
Remove lab coat.
Remove inner gloves.
Wash hands with soap and cool water. (Hot water opens pores, increasing absorption risk).[1]
Waste Disposal & Emergency Response
Improper disposal of amines is a leading cause of lab accidents (e.g., mixing with oxidizing acids).
Disposal Decision Tree
Emergency Procedures
Skin Contact: Immediate 15-minute flush.[2][1] Do NOT use vinegar/acid to neutralize on skin (exothermic reaction causes thermal burns). Use water only.
Cover spill with vermiculite or sand (avoid paper towels which can react/heat up with concentrated amines).
Scoop into a jar labeled "Hazardous Waste - Amine Contaminated."
References
Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance: Occupational Exposure to Hazardous Chemicals in Laboratories.[4] OSHA 3404-11R. [Link]
National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: 2-Aminoindane (Structural Analog Safety Data). Retrieved March 8, 2026. [Link]
National Institute for Occupational Safety and Health (NIOSH). (2024). List of Antineoplastic and Other Hazardous Drugs in Healthcare Settings. (Guidance on handling potent pharmacophores). [Link]
Prudent Practices in the Laboratory. (2011). Handling and Disposal of Chemicals.[5][4][6][7][8] National Academies Press. [Link]
